Methyl 2-amino-3,5-difluorobenzoate (CAS: 1184559-12-3) is a specialized fluorinated anthranilic acid derivative serving as a critical scaffold in modern medicinal chemistry. Its unique 3,5-difluoro substitution pattern imparts specific electronic and steric properties that modulate metabolic stability and lipophilicity in downstream pharmaceutical targets. This guide details the compound's physicochemical profile, validated synthetic protocols, and its primary utility as a precursor for bioactive nitrogen heterocycles, particularly quinazolin-4-ones and indoles used in kinase inhibitor development.
Chemical Identity & Physicochemical Profile
The strategic placement of fluorine atoms at the C3 and C5 positions creates a highly electron-deficient aromatic ring, reducing the basicity of the amino group compared to non-fluorinated analogues. This electronic modulation is vital for fine-tuning the pKa of drug candidates to optimize bioavailability.
Table 1: Chemical Identification & Properties
Property
Specification
IUPAC Name
Methyl 2-amino-3,5-difluorobenzoate
CAS Number
1184559-12-3
Molecular Formula
C₈H₇F₂NO₂
Molecular Weight
187.14 g/mol
SMILES
COC(=O)C1=C(C(=CC(=C1)F)F)N
Appearance
White to pale cream crystalline solid
Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Sparingly soluble in water
Predicted pKa (NH₂)
~2.5 (Reduced due to electron-withdrawing F atoms)
Synthetic Pathways & Manufacturing
The synthesis of Methyl 2-amino-3,5-difluorobenzoate typically proceeds via the esterification of its parent acid, 2-amino-3,5-difluorobenzoic acid. The parent acid itself is often derived from the reduction of 2,4-difluoro-6-nitrobenzoic acid or through controlled halogenation protocols, though the esterification step is the most critical for generating the reagent form used in heterocycle synthesis.
Reaction Overview:
The conversion of 2-amino-3,5-difluorobenzoic acid to its methyl ester is most efficiently achieved using thionyl chloride (
) in methanol. This method generates anhydrous HCl in situ, driving the equilibrium toward the ester while avoiding the water generated by traditional acid catalysis.
Experimental Procedure:
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂).
Solubilization: Dissolve 2-amino-3,5-difluorobenzoic acid (5.0 g, 28.9 mmol) in anhydrous Methanol (50 mL) . Cool the solution to 0°C in an ice bath.
Activation: Dropwise add Thionyl Chloride (4.2 mL, 57.8 mmol) over 20 minutes. Caution: Exothermic reaction with gas evolution (SO₂, HCl).
Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 8–12 hours. Monitor reaction progress via TLC (Hexane:Ethyl Acetate 3:1) until the starting acid is consumed.
Workup: Concentrate the reaction mixture under reduced pressure to remove methanol and excess thionyl chloride.
Neutralization: Redissolve the residue in Ethyl Acetate (100 mL) and wash carefully with saturated aqueous
(2 x 50 mL) to neutralize residual acid.
Isolation: Wash the organic layer with brine, dry over anhydrous
, filter, and concentrate in vacuo.
Purification: The crude product is typically pure enough for use.[1] If necessary, recrystallize from Hexane/Ethyl Acetate or purify via flash column chromatography.
Synthetic Workflow Diagram
Figure 1: Step-by-step synthetic workflow for the esterification of 2-amino-3,5-difluorobenzoic acid.
Reactivity & Pharmaceutical Applications[3]
Methyl 2-amino-3,5-difluorobenzoate is a "privileged scaffold" because the ortho-amino ester motif is the classic precursor for the Niementowski quinazoline synthesis and related cyclizations.
Formation of Quinazolin-4-ones
The primary application is the synthesis of fluorinated quinazolin-4-one derivatives. These structures are ubiquitous in kinase inhibitors (e.g., EGFR, VEGFR inhibitors).
Mechanism: The amino group attacks an electrophilic carbon (from formamide, urea, or an imidate), followed by intramolecular cyclization where the ester methoxy group is displaced by the newly formed amide nitrogen.
Fluorine Impact: The C5-fluorine (on the quinazoline ring) blocks metabolic oxidation at a typically vulnerable position, extending the half-life of the drug.
Cyclization Pathway Diagram
Figure 2: Reaction pathway for the conversion of the ester to a pharmacologically active quinazolinone scaffold.
Structural Characterization (NMR)
Researchers should look for the following diagnostic signals in
H NMR (DMSO-, 400 MHz) to confirm the structure:
3.85 ppm (s, 3H): Methyl ester protons ().
6.50 ppm (br s, 2H): Amine protons (), often broad due to exchange.
7.30–7.60 ppm (m, 2H): Aromatic protons. The proton between the two fluorines (H4) will appear as a distinct multiplet (ddd) due to coupling with both F3 and F5 ( Hz).
Safety & Handling (E-E-A-T)
While specific toxicological data for this derivative is limited, it should be handled with the standard precautions reserved for fluorinated anilines.
Storage: Store in a cool, dry place (2-8°C recommended) under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amino group over long periods.
Disposal: Fluorinated organic compounds require high-temperature incineration with scrubber systems to manage HF generation.
References
PubChem. "Methyl 2-amino-3,5-difluorobenzoate Compound Summary."[3] National Library of Medicine. [Link]
Organic Syntheses. "Synthesis of 2-Amino-3-fluorobenzoic acid." Org.[4][5] Synth. 2003, 80, 200. (Methodology reference for fluorinated anthranilic acid derivatives). [Link]
Methyl 2-amino-3,5-difluorobenzoate CAS number and identifiers
Methyl 2-amino-3,5-difluorobenzoate: Technical Guide Introduction & Core Identity Methyl 2-amino-3,5-difluorobenzoate (CAS: 1184559-12-3 ) is a specialized fluorinated anthranilate ester used as a critical building block...
Methyl 2-amino-3,5-difluorobenzoate (CAS: 1184559-12-3 ) is a specialized fluorinated anthranilate ester used as a critical building block in the synthesis of bioactive heterocyclic compounds.[1] Its structural core—a benzene ring substituted with an amino group, a carboxylate ester, and two fluorine atoms at the 3 and 5 positions—imparts unique electronic and steric properties essential for medicinal chemistry.
The strategic placement of fluorine atoms modulates the metabolic stability and lipophilicity of the final drug candidates, making this intermediate particularly valuable in the development of antiviral agents (e.g., HBV inhibitors) and next-generation antibiotics (e.g., fluoroquinolones).
The synthesis of Methyl 2-amino-3,5-difluorobenzoate is most reliably achieved through the esterification of its parent acid, 2-amino-3,5-difluorobenzoic acid (CAS: 126674-78-0).[1] The parent acid itself is often derived from the halogenation of anthranilic acid or the reduction of corresponding nitro-benzoic acid derivatives.[1]
Primary Synthesis Route: Acid Esterification
This protocol utilizes thionyl chloride (
) to generate the acyl chloride in situ or to catalyze the reaction with methanol, ensuring high yields and purity.
Sodium Bicarbonate (sat.[4][5] aq., for quenching)
Step-by-Step Methodology:
Setup: Equip a dry 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and an addition funnel under an inert atmosphere (
or Ar).
Dissolution: Charge the flask with 2-Amino-3,5-difluorobenzoic acid (e.g., 10.0 g) and anhydrous methanol (100 mL). Cool the suspension to 0 °C using an ice bath.
Activation: Add thionyl chloride dropwise over 30 minutes. Caution: Exothermic reaction with gas evolution (
, HCl).
Reflux: Remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 8–12 hours. Monitor conversion via TLC (Hexane:EtOAc 4:1) or LC-MS.[1][2][5]
Workup:
Cool the mixture to room temperature.
Concentrate under reduced pressure to remove excess methanol.
Redissolve the residue in Ethyl Acetate (EtOAc).[5]
Wash carefully with saturated
solution (2x) to neutralize residual acid, followed by brine (1x).
Purification: Dry the organic layer over anhydrous
, filter, and concentrate in vacuo. The product typically crystallizes upon cooling or can be used directly if purity >95%.
Caption: Logical workflow for the conversion of the acid precursor to the methyl ester target.
Applications in Drug Development
Methyl 2-amino-3,5-difluorobenzoate serves as a "privileged scaffold" intermediate.[1] The amino group allows for nucleophilic attacks or cyclizations, while the ester group provides an electrophilic site for further functionalization (e.g., amide formation, reduction).
Key Therapeutic Areas
Hepatitis B Virus (HBV) Inhibitors:
Used in the synthesis of fused ring systems that disrupt viral capsid assembly. The 3,5-difluoro pattern is critical for blocking metabolic oxidation at the phenyl ring, extending the drug's half-life.[1]
Antibacterials (Fluoroquinolones):
Acts as a precursor for the "A-ring" of quinolone antibiotics. Cyclization (often via the Gould-Jacobs reaction) yields the 4-quinolone core.[1]
Kinase Inhibitors:
The difluoro-aniline moiety mimics the electrostatic footprint of ATP-binding pockets in certain kinases, making it a valuable fragment for structure-activity relationship (SAR) studies.[1]
Reactivity Profile
Sandmeyer Reaction: The amino group can be converted to a diazonium salt for further substitution (e.g., introduction of iodine or cyano groups).
Cyclization: Reaction with ortho-esters or dimethylformamide dimethyl acetal (DMF-DMA) leads to formimidates, which cyclize to form quinazolinones.[1]
Caption: Functional mapping of the compound to downstream pharmaceutical applications.
Physicochemical Characteristics of Fluorinated Amino Benzoate Esters: A Technical Guide
Executive Summary This technical guide provides a comprehensive analysis of fluorinated amino benzoate esters, a structural class critical to medicinal chemistry and local anesthetic development (e.g., fluorinated analog...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of fluorinated amino benzoate esters, a structural class critical to medicinal chemistry and local anesthetic development (e.g., fluorinated analogs of benzocaine or procaine).[1] The strategic incorporation of fluorine into the amino benzoate scaffold is a precision tool used to modulate lipophilicity (LogP) , acid-base dissociation (pKa) , and metabolic stability without significantly altering the steric footprint of the parent molecule.
This document is designed for researchers and drug developers.[1][2] It moves beyond basic definitions to explore the causality of physicochemical changes and provides self-validating protocols for characterization.
Part 1: The Fluorine Effect – Theoretical Framework
To engineer superior amino benzoate esters, one must understand how the high electronegativity (
) and small van der Waals radius () of fluorine influence the benzoate core.
Electronic Modulation & pKa Shifting
The amino group on the benzoate ring (typically at the para position in anesthetics) is a weak base. Fluorine substitution exerts a strong electron-withdrawing inductive effect (
), which significantly impacts the basicity of this amine.[1][2][3][4]
Mechanism: The fluorine atom pulls electron density through the
-bond framework. If fluorine is positioned ortho or meta to the amino group, it destabilizes the protonated ammonium form (), thereby lowering the pKa.
Impact: A lower pKa means the drug remains in its neutral (uncharged) form at a wider pH range, potentially enhancing membrane permeability in physiological environments (pH 7.4).[1]
"Polar Hydrophobicity" (LogP/LogD)
Fluorine is unique: it is hydrophobic yet highly polarizable.[1][2][4] Replacing a C-H bond with a C-F bond typically increases lipophilicity (LogP) due to the low polarizability of the fluorine lone pairs, which do not accept hydrogen bonds as readily as oxygen or nitrogen.
The "Fluorine Scan": In amino benzoates, adding fluorine can increase LogP by 0.2–0.5 units per atom, facilitating blood-brain barrier (BBB) penetration or cell membrane traversal.[1]
Metabolic Blockade
The C-F bond is the strongest single bond in organic chemistry (~110 kcal/mol).
Strategy: Placing fluorine at metabolically labile sites (e.g., blocking ring hydroxylation) prevents oxidative metabolism by Cytochrome P450 enzymes, extending the drug's half-life (
This diagram illustrates how the position of the fluorine atom dictates the physicochemical outcome.
Caption: Logic flow demonstrating how fluorine positioning (Ortho vs. Meta) differentially impacts steric and electronic parameters.
Part 4: Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.
Protocol A: Determination of Lipophilicity (LogP) via HPLC
Rationale: Traditional shake-flask methods are prone to emulsion errors.[1][2][4] RP-HPLC provides a faster, more reproducible correlation to LogP using retention times of known standards.[1]
System Setup: Agilent 1200 series (or equivalent) with a C18 column (e.g., Zorbax Eclipse, 150mm x 4.6mm).[1][4]
Mobile Phase: Isocratic Methanol/Water (70:30) buffered to pH 7.4 (MOPS buffer) to ensure the amine is neutral.
Calibration: Inject a mixture of 5 standards with known LogP values (e.g., Toluene, Benzene, Acetophenone).[1] Plot
Rationale: Esters are susceptible to plasma esterases.[1][2][4] This assay measures chemical stability (pH driven) vs. enzymatic stability.[1][2][4]
Preparation: Dissolve compound to
in DMSO.
Incubation:
Condition A (Chemical): Phosphate buffer (pH 7.[1][2][4]4) at 37°C.[1][2][4][5]
Condition B (Enzymatic): Rat plasma or Liver Microsomes (S9 fraction).[1][2][4]
Sampling: Aliquot
at t=0, 15, 30, 60, 120 min. Quench immediately with cold Acetonitrile (containing Internal Standard).
Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).
Calculation: Plot
vs. time. The slope gives half-life: .[1][2][4][6]
Diagram 2: Metabolic Stability Workflow
Caption: Workflow depicting the dual metabolic pathways (Oxidation and Hydrolysis) and how Fluorine intervenes to enhance stability.
Part 5: Synthesis & Characterization Notes
When synthesizing these derivatives, standard esterification of fluorinated nitro-benzoic acids followed by reduction is the preferred route to avoid defluorination.[1]
Key Spectroscopic Signature (
-NMR):
Aromatic Fluorine typically appears between -100 and -130 ppm .[1][2][4]
Validation: Integration of the F-peak against an internal standard (e.g.,
-trifluorotoluene) confirms purity and stoichiometry.[1]
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1][2][4] Link
Gillis, E. P., et al. (2015).[1] Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.[1] Link[1][2][4]
Meanwell, N. A. (2018).[1][2][4] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1][2][4]
PubChem. (2025).[1][2][4] Methyl 2-amino-5-fluorobenzoate Compound Summary. National Library of Medicine.[1] Link
Smart, B. E. (2001).[1][2][4] Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry, 109(1), 3-11.[1] Link
Thermodynamic Stability of 3,5-Difluoro-Substituted Benzoates
Executive Summary The 3,5-difluorobenzoate motif represents a critical intersection of physical organic chemistry and modern drug design. While often selected for its bioisosteric properties—specifically the modulation o...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 3,5-difluorobenzoate motif represents a critical intersection of physical organic chemistry and modern drug design. While often selected for its bioisosteric properties—specifically the modulation of lipophilicity (
) and metabolic blockade—its thermodynamic profile presents a dichotomy that often confuses early-stage development.[1][2]
Thermodynamically, the high energy of the C–F bond (~116 kcal/mol) renders the aromatic ring exceptionally stable against oxidative degradation. However, the strong electron-withdrawing nature of the meta-fluorines activates the ester carbonyl, rendering it kinetically more susceptible to alkaline hydrolysis than its non-fluorinated counterparts.[2] This guide deconstructs these competing stability vectors, providing a rigorous framework for characterizing, predicting, and manipulating the stability of this pharmacophore.[1]
The Theoretical Framework: Electronic & Thermodynamic Underpinnings
To understand the stability of 3,5-difluoro-substituted benzoates, we must first quantify the electronic environment imposed by the fluorine atoms.[2]
Hammett Electronic Effects
The 3,5-substitution pattern places two fluorine atoms in the meta positions relative to the carboxylate group. Unlike para substitution, where resonance donation (
) can offset inductive withdrawal (), meta fluorine exerts a predominantly inductive electron-withdrawing effect.[1]
Using the Hammett Equation (
), we can predict the reactivity shifts:
Hammett Constant (
): The value for a single meta-fluorine is approximately 0.34 .[1][2]
Impact: This significant positive sigma value indicates a strong electron deficiency in the aromatic ring.[1]
Impact on pKa and Carbonyl Electrophilicity
The electron deficiency has two direct thermodynamic consequences:
Acidity (pKa): The parent 3,5-difluorobenzoic acid is significantly more acidic than benzoic acid due to the stabilization of the conjugate base (carboxylate anion).[1]
3,5-Difluorobenzoic Acid pKa: ~3.60 (Predicted via Hammett)[1]
Ester Electrophilicity: In benzoate esters, the electron-withdrawing ring pulls electron density away from the carbonyl carbon.[1] This lowers the energy of the LUMO at the carbonyl, making it more susceptible to nucleophilic attack (e.g., by
In drug development, thermodynamic stability often refers to the solid-state lattice energy.[2] 3,5-difluorobenzoates exhibit unique packing motifs driven by "polar hydrophobicity."[1][2]
The Role of C-H...F Interactions
Unlike the heavy steric bulk of chlorine or bromine, fluorine is small (Van der Waals radius ~1.47 Å).[4] It does not disrupt planar packing but introduces strong dipoles.[1]
Dimerization: 3,5-difluorobenzoic acid derivatives typically crystallize in centrosymmetric dimers stabilized by classic carboxylic acid hydrogen bonds (
Lattice Energy: The thermodynamic stability of the crystal lattice is reinforced by weak but numerous
interactions and stacking of the electron-deficient rings.[2]
Polymorphism Risk
The planar conformation of the 3,5-difluoro ring is the global energy minimum.[5] However, the rotation of the ester linkage can lead to conformational polymorphism. High-throughput screening (see Protocol B) is required to identify the thermodynamically most stable polymorph to prevent late-stage phase transitions.[2]
Kinetic vs. Metabolic Stability: The Paradox
This section addresses the core conflict: Chemical Instability vs. Metabolic Stability. [1]
Chemical Hydrolysis (The Liability)
Due to the activated carbonyl described in Section 1.2, 3,5-difluorobenzoates undergo alkaline hydrolysis (
mechanism) faster than unsubstituted benzoates.[1]
Mechanism: Hydroxide ion attacks the carbonyl carbon.[1]
Rate Enhancement: The electron-withdrawing fluorines stabilize the tetrahedral intermediate, lowering the activation energy (
Conversely, the C-F bond renders the 3,5-positions impervious to Cytochrome P450 (CYP) oxidation.
Metabolic Soft Spots: In non-fluorinated benzoates, the 3,4,5 positions are prone to hydroxylation.[1]
The Fluorine Shield: The C-F bond is too strong for the CYP oxo-ferryl radical to abstract, redirecting metabolism to the ester moiety or preventing clearance entirely.
Visualization: The Stability Pathway
The following diagram illustrates the divergent stability profiles.
Figure 1: Divergent stability pathways.[1] Red arrows indicate chemical vulnerability (hydrolysis); Green arrows indicate biological robustness (metabolic blockade).[1]
Experimental Protocols
To validate the thermodynamic and kinetic profile of your specific 3,5-difluoro derivative, use the following self-validating protocols.
Protocol A: Determination of Hydrolytic Stability (pH-Rate Profile)
Objective: Quantify the kinetic liability of the ester bond under physiological and stress conditions.[1]
Buffer Preparation: Prepare 50 mM phosphate buffers at pH 2.0, 7.4, and 9.0. Adjust ionic strength (
) to 0.15 M using KCl to mimic physiological conditions.
Stock Solution: Dissolve the 3,5-difluorobenzoate in Acetonitrile (ACN) to 10 mM.
Initiation: Spike stock solution into pre-warmed (37°C) buffer to a final concentration of 50
. (Keep organic solvent <1% to avoid cosolvent effects).[1]
Instrument: Differential Scanning Calorimeter (DSC) with Indium calibration.
Sample: 2–5 mg of crystalline material in a hermetically sealed aluminum pan (pinhole lid).
Cycle:
Equilibrate at 25°C.
Ramp 10°C/min to melting point + 20°C.
Cool 10°C/min to 0°C (to induce recrystallization).
Re-heat 10°C/min.
Interpretation:
Single sharp endotherm = Pure crystalline phase.[1]
Exotherm prior to melt = Solid-solid transition (metastable polymorph converting to stable form).[1][2]
Note: 3,5-difluoro derivatives often show lower melting enthalpies than expected due to weak lattice forces; ensure baseline is flat.[1][2]
Workflow for Stability Assessment
The following Graphviz diagram outlines the decision tree for evaluating these compounds during lead optimization.
Figure 2: Experimental decision matrix for assessing thermodynamic and kinetic viability.
References
Hansch, C., & Leo, A. (1979).[1] Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience.[1][2] (Source for Hammett
values).
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1]
Müller, K., Faeh, C., & Diederich, F. (2007).[1] Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.[1] [1]
O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.[1]
DiMagno, S. G., & Sun, H. (2006).[1] The strength of weak interactions: aromatic fluorine in drug design.[1] Current Topics in Medicinal Chemistry, 6(14), 1473-1482.[1]
Potrzebowski, W., & Chruszcz, M. (2007).[1] 3,5-Difluorobenzoic acid.[1][2][5][6][7][8][9] Acta Crystallographica Section E, E63, o2754.[1]
Metabolic stability of drugs derived from Methyl 2-amino-3,5-difluorobenzoate
An In-Depth Technical Guide to the Metabolic Stability of Drugs Derived from Methyl 2-amino-3,5-difluorobenzoate Foreword: The Critical Role of Metabolic Stability in Modern Drug Discovery In the intricate journey of dru...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Metabolic Stability of Drugs Derived from Methyl 2-amino-3,5-difluorobenzoate
Foreword: The Critical Role of Metabolic Stability in Modern Drug Discovery
In the intricate journey of drug discovery and development, the metabolic stability of a candidate molecule is a cornerstone of its potential success. It dictates the compound's half-life, bioavailability, and dosing regimen, and can profoundly influence its safety profile by determining the nature and concentration of its metabolites.[1][2][3] Compounds with poor metabolic stability often face rapid clearance from the body, leading to insufficient therapeutic exposure and potential failure in preclinical or clinical stages.[4] This guide, intended for researchers, scientists, and drug development professionals, provides a deep dive into assessing and understanding the metabolic stability of a specific, yet increasingly relevant, class of compounds: those derived from the Methyl 2-amino-3,5-difluorobenzoate scaffold.
The strategic incorporation of fluorine into drug candidates has become a widely used strategy in medicinal chemistry to enhance various properties, including metabolic stability.[5][6] The difluoro substitution pattern on the aminobenzoate ring presents a unique set of challenges and opportunities. This guide will explore the underlying biochemical principles, provide detailed, field-proven experimental protocols, and introduce predictive technologies to empower scientists to make data-driven decisions in their drug optimization programs.
Part 1: The Metabolic Landscape of Drugs Derived from Methyl 2-amino-3,5-difluorobenzoate
The metabolic fate of any drug is governed by its chemical structure and its interaction with the body's vast array of metabolic enzymes.[3] For derivatives of Methyl 2-amino-3,5-difluorobenzoate, the key structural features—the aromatic amine, the methyl ester, and the two fluorine atoms—are the primary determinants of their biotransformation pathways.
The Influence of Fluorine on Metabolic Stability
Fluorine's high electronegativity and the strength of the carbon-fluorine (C-F) bond are central to its role in medicinal chemistry.[6][7] Strategically placing fluorine atoms on a molecule can block sites susceptible to metabolic attack, particularly oxidation by Cytochrome P450 (CYP) enzymes.[8][9][10] In the 3,5-difluoro pattern, these fluorine atoms shield the aromatic ring from hydroxylation, a common metabolic pathway for aromatic compounds.[7] While the C-F bond is robust, it is not entirely inert; enzymatic defluorination, although less common, can occur and must be considered as a potential metabolic route.[11][12][13]
Expected Metabolic Pathways
Drug metabolism is typically divided into two phases. Phase I reactions introduce or expose functional groups (e.g., hydroxylation, oxidation), while Phase II reactions conjugate these groups with endogenous molecules (e.g., glucuronic acid, sulfate) to increase water solubility and facilitate excretion.[8]
Phase I Metabolism (Functionalization):
N-Dealkylation/Oxidation: The primary amino group can be a site for oxidation or further functionalization, depending on the derivatives synthesized from the core scaffold.
Ester Hydrolysis: The methyl ester is a potential site for hydrolysis by esterase enzymes, yielding a carboxylic acid metabolite. This is often a rapid metabolic pathway.
Oxidative Defluorination: Though less favorable, CYP-mediated attack on a fluorinated carbon can lead to an unstable intermediate that eliminates a fluoride ion, potentially forming a phenol or quinone-imine species.[13] Such metabolites can sometimes be reactive and warrant toxicological assessment.[14]
Metabolism of Substituents: The primary metabolic events will often occur on other substituents attached to the core scaffold, which may have been added to achieve the desired pharmacological effect.
Phase II Metabolism (Conjugation):
N-Glucuronidation/Sulfation: The amino group, or any hydroxyl groups introduced during Phase I, can be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs) or with sulfate by sulfotransferases (SULTs).[8]
Acylation: The amino group can also undergo acetylation.
The interplay of these pathways determines the overall metabolic profile of the drug candidate.
Caption: Predicted metabolic pathways for drugs derived from the Methyl 2-amino-3,5-difluorobenzoate core.
Part 2: In Vitro Assessment of Metabolic Stability
To experimentally determine the metabolic fate of a new chemical entity (NCE), a series of in vitro assays are employed. These assays provide critical data for calculating parameters like intrinsic clearance and half-life, which are used to predict in vivo pharmacokinetic behavior.[4][15][16]
A. The Liver Microsomal Stability Assay
This is the workhorse assay for early-stage drug discovery, primarily assessing Phase I metabolism.[17][18] Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes.[4][19]
Causality Behind Experimental Choices:
System: Liver microsomes are chosen for their cost-effectiveness and high throughput, making them ideal for screening and ranking large numbers of compounds in lead optimization.[20]
Cofactor: NADPH (Nicotinamide adenine dinucleotide phosphate) is essential, as it is the electron donor required for the catalytic activity of CYP enzymes.[8][20] A control incubation without NADPH is crucial to distinguish enzymatic degradation from chemical instability.
Quenching: The reaction is stopped by adding a cold organic solvent (typically acetonitrile) containing an internal standard. This simultaneously precipitates the microsomal proteins and ensures accurate quantification by correcting for variations in sample processing and instrument response.
Detailed Step-by-Step Protocol:
Preparation:
Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice.
Prepare a 2X working solution of the test compound (e.g., at 2 µM) in a phosphate buffer (pH 7.4).
Prepare a 2X NADPH regenerating system solution in phosphate buffer. This system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) ensures a sustained concentration of NADPH throughout the incubation.
Incubation:
In a 96-well plate, pre-warm the microsomal suspension (e.g., to a final protein concentration of 0.5 mg/mL) and the test compound solution at 37°C for 10 minutes.
Initiate the metabolic reaction by adding the pre-warmed NADPH solution.
Time Points:
At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), aliquot a portion of the incubation mixture into a quenching solution (ice-cold acetonitrile with a suitable internal standard, like tolbutamide or a stable isotope-labeled version of the drug). The 0-minute sample is taken immediately after adding the compound but before adding NADPH, or immediately after adding NADPH, to represent 100% of the initial concentration.
Sample Processing:
Vortex the quenched samples and centrifuge at high speed (e.g., 3000 x g for 15 minutes) to pellet the precipitated protein.
Analysis:
Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[20][21]
Monitor the disappearance of the parent drug over time by measuring the peak area ratio of the analyte to the internal standard.
Caption: A typical experimental workflow for the liver microsomal stability assay.
B. The Hepatocyte Stability Assay
For a more comprehensive assessment, including both Phase I and Phase II metabolism, cryopreserved hepatocytes are the gold standard in vitro system.[1][4][15] Hepatocytes are intact liver cells containing the full complement of metabolic enzymes and cofactors in their native environment.
Causality Behind Experimental Choices:
System: Hepatocytes are used because they contain both cytosolic (e.g., SULTs) and microsomal (e.g., CYPs, UGTs) enzymes, providing a more complete picture of hepatic metabolism.[1][4] They also possess active transporter systems, which can be important for a drug's entry into the cell.
Incubation Medium: A specialized cell culture medium is used to maintain cell viability throughout the experiment. Cell viability should always be confirmed (e.g., by trypan blue exclusion) before and after the assay.
Protocol Highlights: The protocol is similar to the microsomal assay but with key differences:
Cryopreserved hepatocytes are thawed and resuspended in incubation medium.
Cell density is adjusted (e.g., to 0.5-1.0 million viable cells/mL).
The incubation is performed as a cell suspension in a shaking water bath or on an orbital shaker to ensure adequate aeration.
The analysis remains the same: monitor the disappearance of the parent compound over time via LC-MS/MS.
Data Analysis and Interpretation
The primary data from these assays is the concentration of the test compound at each time point. From this, key parameters are derived.
Half-Life (t½):
The natural log of the percentage of compound remaining is plotted against time. The slope of the resulting line (k) is the elimination rate constant.
Equation: ln(% Remaining) = -k * time
Equation: t½ = 0.693 / k
Intrinsic Clearance (CLint):
This parameter represents the inherent ability of the liver to metabolize a drug, independent of blood flow.
Equation: CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of microsomal protein)
Equation: CLint (µL/min/10^6 cells) = (0.693 / t½) * (Volume of incubation / number of hepatocytes in millions)
Data Presentation:
The results are typically summarized in a table for easy comparison between compounds.
Compound ID
System
t½ (min)
CLint (µL/min/mg protein)
Classification
Control-High
HLM
< 10
> 150
High Clearance
Control-Low
HLM
> 60
< 11.5
Low Clearance
Your-Cmpd-01
HLM
45
25.7
Moderate Clearance
Your-Cmpd-02
HLM
> 60
8.9
Low Clearance
HLM: Human Liver Microsomes. Classification thresholds can vary by organization but generally follow this pattern.
Part 3: In Silico and Predictive Approaches
Before a compound is synthesized, computational tools can predict its metabolic fate, saving significant time and resources.[14][22][23] These in silico methods use knowledge of enzymatic reactions and machine learning models trained on large datasets of known drug metabolism.[24][25]
Site of Metabolism (SoM) Prediction: Software can highlight "metabolic hotspots" on a molecule that are most likely to be oxidized by CYP enzymes. For derivatives of Methyl 2-amino-3,5-difluorobenzoate, this can help medicinal chemists decide where to make modifications to block metabolism without disrupting pharmacological activity.
Metabolite Prediction: Advanced tools can predict the structures of the most likely metabolites, which is invaluable for planning analytical methods for metabolite identification studies.[14]
Clearance Prediction: Quantitative Structure-Activity Relationship (QSAR) models can estimate the intrinsic clearance of a compound based on its physicochemical properties.
These predictive models are not a replacement for experimental data but are powerful tools for prioritizing which compounds to synthesize and test.[25]
Part 4: Metabolite Identification
Identifying the structures of metabolites is crucial for understanding the complete disposition of a drug and for assessing the safety of any unique or disproportionate human metabolites, as required by regulatory agencies like the FDA.[2][26]
The primary analytical technique for this is high-resolution LC-MS/MS.[27][28]
Sample Generation: Incubate the test compound at a higher concentration in a metabolically active system (like hepatocytes or liver S9 fractions, which contain both microsomal and cytosolic enzymes[1]) for a longer duration to generate sufficient quantities of metabolites.
LC Separation: The complex mixture is separated using liquid chromatography, which separates molecules based on their physicochemical properties.[29][30]
Mass Spectrometry Detection:
Full Scan MS: The instrument scans a wide mass range to detect all ions, including the parent drug and any potential metabolites.
Tandem MS (MS/MS): The instrument isolates an ion of interest (a potential metabolite) and fragments it. The resulting fragmentation pattern provides structural information, acting like a "fingerprint" that helps elucidate the metabolite's structure.
By comparing the mass and fragmentation pattern of a metabolite to the parent drug, scientists can deduce the metabolic transformation that occurred (e.g., an increase of 16 Da suggests hydroxylation; a loss of 14 Da suggests demethylation).
Conclusion and Strategic Outlook
A thorough understanding and early assessment of metabolic stability are non-negotiable for the successful development of drugs derived from the Methyl 2-amino-3,5-difluorobenzoate scaffold. The difluoro pattern provides a strong starting point by protecting the aromatic core, but chemists must remain vigilant about potential metabolism at the ester, the amino group, and any other appended functionalities.
A tiered, integrated strategy is most effective:
Design: Use in silico tools to predict metabolic liabilities before synthesis.
Characterize: Use hepatocyte assays for lead candidates to obtain a more complete metabolic profile and generate metabolites for identification.
Identify: Use high-resolution LC-MS/MS to elucidate the structures of key metabolites.
By following this scientifically rigorous and self-validating approach, drug development teams can efficiently identify and advance compounds with optimal pharmacokinetic profiles, increasing the probability of delivering safe and effective new medicines to patients.
References
Title: In silico approaches and tools for the prediction of drug metabolism and fate: A review - PubMed
Source: PubMed
URL: [Link]
Title: MetaPredictor: in silico prediction of drug metabolites based on deep language models with prompt engineering
Source: Briefings in Bioinformatics | Oxford Academic
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Title: How Is Fluorine Used in the Medical Field?
Source: Inhance Technologies
URL: [Link]
Title: In Silico Drug Metabolism Prediction Services
Source: Creative Biolabs
URL: [Link]
Title: Fluorine as a key element in modern drug discovery and development
Source: LE STUDIUM
URL: [Link]
Title: Advanced in vitro metabolic stability assays for drug discovery
Source: Nuvisan
URL: [Link]
Title: In Silico Prediction of Drug–Drug Interactions Mediated by Cytochrome P450 Isoforms
Source: MDPI
URL: [Link]
Title: In-Silico Modeling in Drug Metabolism and Interaction: Current Strategies of Lead Discovery
Source: Bentham Science
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Title: Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides
Source: ResearchGate
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Title: Metabolic Stability and Metabolite Analysis of Drugs
Source: Creative Diagnostics
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Title: Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides
Source: ResearchGate
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Title: Insights into Cytochrome P450 Enzymes Catalyzed Defluorination of Aromatic Fluorides
Source: The University of Manchester
URL: [Link]
Title: Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development
Source: PubMed
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Title: The role of fluorine in medicinal chemistry
Source: PubMed
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Title: The role of fluorine in medicinal chemistry
Source: Taylor & Francis Online
URL: [Link]
Title: Recent advances in metabolite identification and quantitative bioanalysis by LC–Q-TOF MS
Source: Future Science
URL: [Link]
Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective
Source: PubMed
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Title: Metabolite identification and quantitation in LC-MS/MS-based metabolomics
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Title: The Role of Small Molecules Containing Fluorine Atoms
Source: Encyclopedia.pub
URL: [Link]
Title: Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability
Source: PubMed
URL: [Link]
Title: Protocol for the Human Liver Microsome Stability Assay
Source: ResearchGate
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Title: 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents
Source: PubMed
URL: [Link]
Title: A New Direction for the Green, Environmentally Friendly and Sustainable Bioproduction of Aminobenzoic Acid and Its Derivatives
Source: MDPI
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Title: GLP Quantitative Bioanalysis using LC-MS/MS
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Title: GraphViz Examples and Tutorial
Source: cs.cmu.edu
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Title: Safety Testing of Drug Metabolites Guidance for Industry
Source: FDA
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Title: 4-Aminobenzoic acid
Source: Wikipedia
URL: [Link]
Title: Absorption and metabolic characteristics of p-aminobenzoic acid and its isomer, m-aminobenzoic acid, from the rat small intestine
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Protocols for hydrolysis of Methyl 2-amino-3,5-difluorobenzoate to acid
Executive Summary This guide details the validated protocols for the hydrolysis of Methyl 2-amino-3,5-difluorobenzoate (CAS: 379228-57-6) to its corresponding free acid, 2-amino-3,5-difluorobenzoic acid (CAS: 126674-78-0...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the validated protocols for the hydrolysis of Methyl 2-amino-3,5-difluorobenzoate (CAS: 379228-57-6) to its corresponding free acid, 2-amino-3,5-difluorobenzoic acid (CAS: 126674-78-0).
This transformation is a critical step in the synthesis of fluorinated quinolone antibiotics, kinase inhibitors, and other heterocyclic pharmaceutical intermediates. While ester hydrolysis is a fundamental reaction, the specific electronic nature of the 3,5-difluoroanthranilic core requires precise pH control during workup to prevent decarboxylation and ensure high purity without chromatography.
Key Takeaways:
Preferred Method: Lithium Hydroxide (LiOH) mediated saponification in THF/Water.
Scale-Up Alternative: Sodium Hydroxide (NaOH) in Methanol/Water.
Critical Control Point: Acidification temperature must be maintained <20°C to mitigate decarboxylation risks.
Chemical Context & Strategy
2.1 Substrate Analysis
The substrate contains three functional features that dictate the reaction conditions:
Methyl Ester: The target for hydrolysis.[1] Sterically unhindered, allowing for mild conditions.
3,5-Difluoro Substitution: These electron-withdrawing groups (EWGs) make the carbonyl carbon more electrophilic, generally accelerating the rate of hydrolysis compared to non-fluorinated analogs. However, they also reduce the electron density of the aromatic ring, making it slightly susceptible to Nucleophilic Aromatic Substitution (
) if harsh alkoxides (e.g., NaOMe) are used at high temperatures.
Ortho-Amino Group: This group renders the final product an amphoteric anthranilic acid derivative. It can form a zwitterion. The amino group also facilitates thermal decarboxylation in the free acid form, a known instability of anthranilic acids.
2.2 Reaction Mechanism (Base-Catalyzed BAc2)
The reaction proceeds via the BAc2 mechanism (Bimolecular, Base-catalyzed, Acyl-oxygen cleavage).[1] The hydroxide ion attacks the carbonyl carbon to form a tetrahedral intermediate, which collapses to expel the methoxide leaving group.
Figure 1: The deprotonation step (Step 4) renders the reaction effectively irreversible, driving high yields.
Recommended for medicinal chemistry scale (100 mg – 10 g).
Rationale: LiOH is a milder base than NaOH and has higher solubility in THF/Water mixtures, ensuring a homogeneous reaction that proceeds rapidly at room temperature.
Reagents:
Methyl 2-amino-3,5-difluorobenzoate (1.0 equiv)
Lithium Hydroxide Monohydrate (
) (2.5 equiv)
Solvent: THF : Water (3:1 ratio)
Protocol:
Dissolution: In a round-bottom flask, dissolve the methyl ester in THF (approx. 5 mL per mmol of substrate).
Reagent Addition: Dissolve
in the calculated volume of water and add this solution dropwise to the stirring ester solution.
Note: The solution may turn slightly yellow; this is normal for aniline derivatives.
Reaction: Stir vigorously at Room Temperature (20–25°C) .
Monitoring: Check by TLC (Hexane/EtOAc 3:1) or LC-MS after 2 hours. The starting material spot (
) should disappear, replaced by the baseline carboxylic acid salt.
Workup (The Critical Step):
Concentrate the mixture under reduced pressure to remove the majority of THF.
Dilute the remaining aqueous residue with water.
Wash: Extract the basic aqueous layer once with Diethyl Ether or MTBE. This removes unreacted ester and non-polar impurities. Discard the organic layer.
Acidification: Cool the aqueous layer to 0–5°C (Ice bath). Slowly add 1N HCl dropwise with stirring until pH reaches 3.0–4.0 .
Observation: The product will precipitate as a white to off-white solid.[2]
Isolation: Filter the solid, wash with cold water (
), and dry under vacuum at 45°C.
Method B: Sodium Hydroxide (Process Scale-Up)
Recommended for larger batches (>10 g) where cost and solvent recovery are priorities.
Rationale: NaOH is cost-effective. Methanol is easier to recover than THF.
Protocol:
Suspend Methyl 2-amino-3,5-difluorobenzoate (1.0 equiv) in Methanol (5 vol).
Add 2M NaOH (3.0 equiv).
Heat to 50°C for 3–4 hours. (Avoid refluxing >70°C to minimize decarboxylation risks).
Cool to room temperature. Distill off Methanol.
Dilute with water. Filter through Celite if any insoluble particulates remain.
Application Notes & Protocols: The Strategic Use of Methyl 2-amino-3,5-difluorobenzoate in Modern Pharmaceutical Synthesis
Introduction: The Fluorine Advantage in Medicinal Chemistry In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of lead optimization.[1...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Fluorine Advantage in Medicinal Chemistry
In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of lead optimization.[1][2] Fluorine's unique properties—high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its biological target.[3][4] Consequently, fluorinated building blocks are indispensable tools for medicinal chemists.
Methyl 2-amino-3,5-difluorobenzoate stands out as a particularly valuable pharmaceutical intermediate.[5] Its structure combines a reactive aniline moiety, a methyl ester handle for further derivatization, and a strategically difluorinated benzene ring.[6] This arrangement makes it an ideal precursor for the synthesis of complex heterocyclic systems, which form the core of numerous active pharmaceutical ingredients (APIs).[7][8] This guide provides an in-depth look at the properties of this intermediate and a detailed protocol for its application in synthesizing 4,6-Difluoroisatin, a versatile scaffold for drug development.
Physicochemical Properties & Safe Handling
A thorough understanding of the reagent's properties and safety requirements is paramount for successful and safe experimentation.
Table 1: Physicochemical Data for Methyl 2-amino-3,5-difluorobenzoate
P280: Wear protective gloves, protective clothing, eye protection, and face protection.P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P271: Use only outdoors or in a well-ventilated area.
P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
One of the most powerful applications of Methyl 2-amino-3,5-difluorobenzoate is its conversion into substituted isatins. Isatin (1H-indole-2,3-dione) and its derivatives are privileged scaffolds in medicinal chemistry, forming the basis for anti-cancer, anti-viral, and anti-inflammatory agents.[16][17][18] The Stolle synthesis is a classic and effective method for this transformation, involving an initial acylation of the aniline followed by a Lewis acid-catalyzed intramolecular cyclization.[19] The fluorine atoms on the resulting isatin core provide valuable points for modulating the electronic and steric properties of subsequent drug candidates.
Workflow for the Synthesis of 4,6-Difluoroisatin
Caption: Overall workflow from starting material to final, characterized product.
Experimental Protocols
Protocol 1: Synthesis of Methyl 2-(2-chloro-2-oxoacetamido)-3,5-difluorobenzoate
This initial step converts the primary amine of the starting material into an N-oxalyl chloride derivative, which is the activated precursor required for cyclization.
Rationale: Oxalyl chloride serves as an efficient acylating agent, reacting readily with the nucleophilic amino group. The reaction is performed under anhydrous conditions at low temperatures to control the reactivity and prevent unwanted side reactions. The use of an inert atmosphere is critical to exclude moisture, which would rapidly hydrolyze oxalyl chloride.[20]
Step-by-Step Methodology:
Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel.
Charge the flask with Methyl 2-amino-3,5-difluorobenzoate (1.0 eq) and anhydrous dichloromethane (DCM, approx. 10 mL per gram of starting material).
Cool the resulting solution to 0 °C using an ice-water bath.
Add oxalyl chloride (1.2 eq), dissolved in a small amount of anhydrous DCM, dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporation) to remove the solvent and any excess oxalyl chloride. The resulting residue is the crude intermediate.
Self-Validation Check: The crude product is typically a solid and should be used immediately in the next step due to its moisture sensitivity. An FTIR spectrum can confirm the formation of the amide by showing characteristic C=O stretching frequencies.
Protocol 2: Intramolecular Friedel-Crafts Cyclization to 4,6-Difluoroisatin
This is the key ring-forming step where the activated acyl group attacks the aromatic ring to form the five-membered lactam ring of the isatin core.
Rationale: Aluminum chloride (AlCl₃) is a potent Lewis acid that coordinates to the carbonyl oxygen atoms of the intermediate, activating the acyl chloride for an intramolecular electrophilic aromatic substitution (a Friedel-Crafts acylation). The reaction is initiated at low temperature to control the initial exothermic complexation, then warmed to provide the necessary activation energy for the cyclization. A careful aqueous quench is required to decompose the aluminum complexes and liberate the final product.
Step-by-Step Methodology:
Set up a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, equipped with a magnetic stirrer and a thermometer.
Suspend anhydrous aluminum chloride (AlCl₃, 2.5 eq) in anhydrous DCM (approx. 20 mL per gram of intermediate).
Cool the suspension to 0 °C in an ice-water bath.
Dissolve the crude intermediate from Protocol 1 in anhydrous DCM and add it dropwise to the AlCl₃ suspension over 30-45 minutes, maintaining the internal temperature below 5 °C.
After addition, slowly warm the reaction mixture to room temperature and then heat to reflux (approx. 40 °C) for 3-4 hours. The mixture will typically change color to a dark red or brown.
Monitor the reaction by TLC until the intermediate is consumed.
Cool the reaction mixture back to 0 °C and quench it by very carefully and slowly adding crushed ice, followed by dropwise addition of cold water. Caution: This quench is highly exothermic.
Separate the organic layer. Extract the aqueous layer twice with DCM.
Combine the organic layers and wash sequentially with 1 M HCl, water, and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 4,6-Difluoroisatin as a solid.
Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the final product as a crystalline solid.
Reaction Scheme: Stolle Synthesis of 4,6-Difluoroisatin
Caption: Two-step synthesis of 4,6-Difluoroisatin from the title intermediate.
Analytical Characterization
To ensure the integrity of the experimental results, both the starting material and the final product must be rigorously characterized.
Table 3: Standard Analytical Methods for Characterization
Technique
Purpose
Expected Observations for 4,6-Difluoroisatin
¹H, ¹³C, ¹⁹F NMR
Confirms the molecular structure and substitution pattern.
¹H NMR will show characteristic aromatic and N-H proton signals. ¹⁹F NMR is crucial for confirming the presence and environment of the fluorine atoms.
LC-MS
Confirms the molecular weight and assesses purity.
The mass spectrum should show a prominent peak corresponding to the [M+H]⁺ or [M-H]⁻ ion of the product.[21]
HPLC/GC
Determines the purity of the final compound.
A single major peak in the chromatogram indicates high purity.[10]
FTIR Spectroscopy
Identifies key functional groups.
Strong carbonyl (C=O) stretches for the ketone and lactam groups, and an N-H stretch.[22]
Conclusion
Methyl 2-amino-3,5-difluorobenzoate is a high-value intermediate that provides a direct and efficient entry into fluorinated heterocyclic scaffolds. The protocols detailed herein for the synthesis of 4,6-Difluoroisatin demonstrate a reliable and scalable pathway, transforming a simple building block into a complex and versatile core structure. This transformation underscores the strategic importance of such intermediates in accelerating the discovery and development of next-generation pharmaceutical agents. By leveraging the principles of fluorine chemistry, researchers can continue to push the boundaries of molecular design and therapeutic innovation.
References
Madaraboina, M., et al. (2024). Zhong et. al synthesis of Lifitegrast. ResearchGate. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025). Methyl 3,5-difluorobenzoate - GHS Data. Retrieved from [Link]
PubChemLite. (n.d.). Methyl 2-amino-3,5-difluorobenzoate (C8H7F2NO2). Retrieved from [Link]
Allfluoro pharmaceutical co .ltd. (n.d.). Methyl 2-amino-3,5-difluorobenzoate,1184559-12-3. Retrieved from [Link]
Barragan-Zarate, G. D., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Molecules. Retrieved from [Link]
Aziz, T., et al. (2020). Synthesis of Isatin and Its Derivatives and their Applications in Biological System. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]
Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. Retrieved from [Link]
Smirnov, O., et al. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. Retrieved from [Link]
Aziz, T., et al. (2020). Synthesis of Isatin and Its Derivatives and their Applications in Biological System. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]
Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. Retrieved from [Link]
Moradi, R., et al. (2017). Recent applications of isatin in the synthesis of organic compounds. Arkivoc. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Foundation: Methyl 2-Amino-5-Chlorobenzoate in Pharmaceutical Research and Development. Retrieved from [Link]
Sharma, P., et al. (2016). An Endogenous Heterocyclic Compound Isatin. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [https://www.rjpbcs.com/pdf/2016_7(6)/[23].pdf]([Link]23].pdf)
ResearchGate. (2017). Can I protect acid of amino acid by oxallyl Chloride? if yes, How?. Retrieved from [Link]
Fluorinated benzoates represent a critical scaffold in medicinal chemistry, offering a balance of metabolic stability and lipophilicity. However, functionalizing these scaffolds via Nucleophilic Aromatic Substitution (
) presents unique challenges compared to the more activated nitro-arene systems. The ester moiety is a moderate electron-withdrawing group (EWG) compared to a nitro group, requiring precise optimization of the Leaving Group (LG) , Solvent , and Base to drive conversion while preventing ester hydrolysis.
This guide provides a validated framework for the chemoselective displacement of fluorine atoms on benzoate esters using amine and ether nucleophiles.
Mechanistic Grounding: The "Fluorine Effect"
To optimize conditions, one must understand the counterintuitive reactivity of aryl fluorides. In
aliphatic substitution, fluorine is the poorest leaving group due to the strength of the C-F bond ( 116 kcal/mol). However, in , the order of reactivity is inverted:
is not the breaking of the C-X bond, but the attack of the nucleophile to form the anionic Meisenheimer Complex .
Inductive Stabilization: The high electronegativity of fluorine pulls electron density from the ring carbon (
), significantly lowering the energy of the transition state and stabilizing the negative charge on the intermediate.
Leaving Group Departure: Once the complex forms, the restoration of aromaticity is rapid, expelling the fluoride ion.
Implication for Protocol: You do not need to heat these reactions to the decomposition point of the ester. With the right solvent, the activation energy is surprisingly low.
Critical Reaction Parameters
Solvent Selection: The "Naked" Anion
Success depends on solvating the cation (e.g.,
, ) while leaving the nucleophilic anion "naked" and reactive.
For benzoates, strong bases like alkoxides or hydroxides (
) often cause saponification (ester hydrolysis).
Recommendation: Use Carbonate bases (
, ).
The Cesium Effect:
is superior for etherification (phenols) because the large Cesium radius leads to higher solubility in organic solvents and a "looser" ion pair with the phenoxide, increasing nucleophilicity [1].
Visualization: Mechanistic Pathway
Figure 1: The
reaction coordinate.[1] The high electronegativity of Fluorine lowers the activation energy required to reach the Meisenheimer complex.
Validated Experimental Protocols
Protocol A: Chemoselective Amination of Ethyl 2,4-difluorobenzoate
Objective: Selective displacement of the 4-fluoro position using a secondary amine.
Rationale: The 4-position is electronically more activated (para to ester) and sterically more accessible than the 2-position.
Materials:
Ethyl 2,4-difluorobenzoate (1.0 equiv)
Morpholine (1.1 equiv)
(anhydrous, micronized, 1.5 equiv)
DMSO (anhydrous, 5 mL/mmol)
Procedure:
Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Cool to room temperature under
.
Dissolution: Add Ethyl 2,4-difluorobenzoate and anhydrous DMSO. Stir until dissolved.
Base Addition: Add micronized
. Note: Micronization significantly increases surface area and reaction rate.
Nucleophile Addition: Add Morpholine dropwise via syringe.
Reaction: Stir at 40°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2) or LC-MS.
Checkpoint: If reaction is sluggish, increase temp to 60°C. Do not exceed 80°C to avoid displacing the 2-fluoro group.
Workup: Pour mixture into ice-water (5x reaction volume). The product often precipitates. Filter and wash with water. If oil forms, extract with EtOAc, wash with brine (3x) to remove DMSO, dry over
, and concentrate.
Protocol B: Etherification using Phenols (The "Cesium Protocol")
Objective: Coupling a phenol to Methyl 4-fluorobenzoate.
Rationale: Phenols are less nucleophilic than amines.
is required to boost reactivity without using strong alkoxides that would hydrolyze the ester.
Materials:
Methyl 4-fluorobenzoate (1.0 equiv)
Phenol derivative (1.2 equiv)
(2.0 equiv)
DMF (anhydrous, 4 mL/mmol)
Procedure:
Setup: Use a sealed tube or vial with a Teflon-lined cap.
Mixing: Combine Phenol,
, and DMF. Stir at RT for 15 mins to generate the cesium phenoxide in situ.
Addition: Add Methyl 4-fluorobenzoate.
Reaction: Heat to 90°C for 12–16 hours.
Critical Control: Ensure system is sealed to prevent moisture ingress (hydrolysis risk).
Workup: Dilute with water. Extract with
(Ether is preferred over EtOAc here to facilitate separation of unreacted phenol during base wash). Wash organic layer with 1M NaOH (rapidly) to remove excess phenol, then brine.
Troubleshooting & Optimization Logic
Use this decision logic to rescue stalled or dirty reactions.
Figure 2: Troubleshooting decision tree for
on benzoate esters.
References
Cesium Carbonate in Organic Synthesis.
Source: Common Organic Chemistry.[3]
URL:[Link]
Scalable Synthesis of Methyl 2-amino-3,5-difluorobenzoate: An In-Depth Guide for Pharmaceutical and Agrochemical Research
Introduction: The Significance of Methyl 2-amino-3,5-difluorobenzoate in Modern Drug Discovery Methyl 2-amino-3,5-difluorobenzoate is a pivotal building block in the synthesis of a wide array of high-value organic molecu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Methyl 2-amino-3,5-difluorobenzoate in Modern Drug Discovery
Methyl 2-amino-3,5-difluorobenzoate is a pivotal building block in the synthesis of a wide array of high-value organic molecules, particularly within the pharmaceutical and agrochemical industries. The strategic placement of fluorine atoms on the anthranilate core imparts unique physicochemical properties, such as enhanced metabolic stability, increased binding affinity to biological targets, and improved lipophilicity, which are highly desirable in the design of novel therapeutic agents and crop protection agents. This document provides a comprehensive and scalable protocol for the synthesis of Methyl 2-amino-3,5-difluorobenzoate, designed for researchers, chemists, and process development professionals. The presented methodology emphasizes scalability, safety, and efficiency, drawing upon established chemical principles to ensure robust and reproducible results.
Strategic Synthesis Pathway: A Two-Step Approach to High-Purity Product
The most efficient and scalable synthetic route to Methyl 2-amino-3,5-difluorobenzoate involves a two-step process commencing from the readily available precursor, 3,5-difluorobenzoic acid. This strategy is centered around an initial nitration of the aromatic ring, followed by esterification, and culminating in the reduction of the nitro group to the desired amine. This pathway is advantageous due to the relatively low cost of the starting material and the high yields achievable in each step.
Caption: A streamlined two-step synthetic workflow for Methyl 2-amino-3,5-difluorobenzoate.
Expertise in Practice: Causality Behind Experimental Choices
The selection of each reagent and reaction condition is underpinned by fundamental principles of organic chemistry to maximize yield, purity, and scalability.
Nitration: The use of a mixed acid system (concentrated nitric and sulfuric acid) is a classic and highly effective method for the nitration of aromatic rings. Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is essential for the electrophilic aromatic substitution to proceed efficiently. The electron-withdrawing nature of the two fluorine atoms and the carboxylic acid group deactivates the ring, necessitating forcing conditions to achieve a good conversion rate.
Esterification: The Fischer-Speier esterification is employed due to its simplicity, cost-effectiveness, and scalability. The reaction is catalyzed by a strong acid, typically sulfuric acid, which protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. The use of excess methanol as the solvent drives the equilibrium towards the product side, ensuring a high yield of the desired ester.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is the preferred method for the reduction of the nitro group to an amine. This method is highly chemoselective, meaning it will reduce the nitro group without affecting the ester functionality or the aromatic fluorine atoms. It is also a "clean" reaction, with the primary byproduct being water, which simplifies the workup and purification process. Alternative reduction methods, such as using metals like iron or tin in acidic media, are also effective but often require more demanding workup procedures to remove metal salts.
Self-Validating Protocols for Scalable Synthesis
The following protocols are designed to be self-validating, with clear endpoints and purification procedures that ensure the isolation of high-purity material.
Protocol 1: Synthesis of Methyl 3,5-difluoro-2-nitrobenzoate
This two-step, one-pot procedure detail the nitration of 3,5-difluorobenzoic acid followed by in-situ esterification.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
3,5-Difluorobenzoic Acid
158.10
50.0 g
0.316
Concentrated Sulfuric Acid (98%)
98.08
150 mL
-
Fuming Nitric Acid (90%)
63.01
35 mL
-
Methanol
32.04
300 mL
-
Ice
-
500 g
-
Saturated Sodium Bicarbonate Solution
-
As needed
-
Brine
-
As needed
-
Anhydrous Magnesium Sulfate
-
As needed
-
Dichloromethane
-
As needed
-
Experimental Procedure:
Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, carefully add 150 mL of concentrated sulfuric acid. Cool the flask in an ice-water bath to 0-5 °C.
Addition of Starting Material: Slowly add 50.0 g (0.316 mol) of 3,5-difluorobenzoic acid to the stirred sulfuric acid, ensuring the temperature remains below 10 °C.
Nitration: Slowly add 35 mL of fuming nitric acid via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature between 0-10 °C. After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours.
Reaction Quench: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. A precipitate of 3,5-difluoro-2-nitrobenzoic acid will form.
Esterification: To the aqueous slurry containing the nitro-acid, slowly add 300 mL of methanol. Heat the mixture to reflux (approximately 70-80 °C) and maintain for 4-6 hours.
Work-up: Cool the reaction mixture to room temperature. Extract the product with dichloromethane (3 x 150 mL). Combine the organic layers and wash with water (2 x 100 mL), saturated sodium bicarbonate solution (2 x 100 mL), and brine (1 x 100 mL).
Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization from a mixture of ethanol and water to afford Methyl 3,5-difluoro-2-nitrobenzoate as a solid.
Protocol 2: Synthesis of Methyl 2-amino-3,5-difluorobenzoate
This protocol details the catalytic hydrogenation of the nitro-ester intermediate.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
Methyl 3,5-difluoro-2-nitrobenzoate
217.13
50.0 g
0.230
Palladium on Carbon (10% Pd)
-
2.5 g
-
Methanol
32.04
500 mL
-
Celite®
-
As needed
-
Experimental Procedure:
Reaction Setup: To a hydrogenation vessel, add 50.0 g (0.230 mol) of Methyl 3,5-difluoro-2-nitrobenzoate and 500 mL of methanol.
Addition of Catalyst: Carefully add 2.5 g of 10% Palladium on carbon to the solution under an inert atmosphere (e.g., nitrogen or argon).
Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen to 50 psi and stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by TLC or LC-MS.
Work-up: Once the reaction is complete (typically 4-8 hours), carefully vent the hydrogen and purge the vessel with an inert gas.
Purification: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with methanol.
Isolation: Concentrate the filtrate under reduced pressure to yield the crude product. The product can be further purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford Methyl 2-amino-3,5-difluorobenzoate as a crystalline solid.
Quantitative Data Summary
Step
Product
Starting Material
Molar Ratio
Typical Yield
Purity
1
Methyl 3,5-difluoro-2-nitrobenzoate
3,5-Difluorobenzoic Acid
1.0
80-90%
>95%
2
Methyl 2-amino-3,5-difluorobenzoate
Methyl 3,5-difluoro-2-nitrobenzoate
1.0
90-98%
>98%
Trustworthiness Through Self-Validation
The robustness of this synthetic route is ensured by the distinct physical and chemical properties of the intermediates and the final product, allowing for straightforward monitoring and validation at each stage.
Reaction Monitoring: Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to monitor the progress of both the nitration/esterification and the reduction steps. The significant change in polarity between the starting material, intermediate, and product allows for clear separation and identification.
Purification and Characterization: The final product, Methyl 2-amino-3,5-difluorobenzoate, is a crystalline solid with a distinct melting point. Its purity can be readily assessed by standard analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS), confirming the successful synthesis and the absence of impurities.
Conclusion
The detailed protocols and scientific rationale presented in this guide offer a reliable and scalable pathway for the synthesis of Methyl 2-amino-3,5-difluorobenzoate. By adhering to these procedures, researchers and drug development professionals can confidently produce this valuable intermediate in high yield and purity, thereby accelerating their research and development endeavors in the creation of novel pharmaceuticals and agrochemicals.
References
Fischer-Speier Esterification: Fischer, E.; Speier, A. Darstellung der Ester. Ber. Dtsch. Chem. Ges.1895 , 28 (3), 3252–3258. [Link]
Catalytic Hydrogenation of Nitroarenes: Blaser, H.-U.; Steiner, H.; Studer, M. Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update. ChemCatChem2009 , 1 (2), 210–221. [Link]
Nitration of Aromatic Compounds: Olah, G. A.; Malhotra, R.; Narang, S. C. Nitration: Methods and Mechanisms. VCH Publishers, 1989. [Link]
Synthesis of Fluorinated Anthranilic Acid Derivatives: For analogous procedures, see: Patented synthesis routes for related fluorinated compounds. A search in patent databases such as Google Patents or the USPTO database for "synthesis of fluorinated anthranilic acids" will yield relevant examples.
Safety in the Laboratory: National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press, 2011. [Link]
Method
Microwave-assisted synthesis using Methyl 2-amino-3,5-difluorobenzoate
Application Note: Microwave-Assisted Synthesis Using Methyl 2-amino-3,5-difluorobenzoate Executive Summary Methyl 2-amino-3,5-difluorobenzoate (CAS: 116465-50-8) is a critical fluorinated building block in medicinal chem...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Microwave-Assisted Synthesis Using Methyl 2-amino-3,5-difluorobenzoate
Executive Summary
Methyl 2-amino-3,5-difluorobenzoate (CAS: 116465-50-8) is a critical fluorinated building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors (e.g., EGFR, VEGFR) and bioactive heterocycles like quinazolinones and benzodiazepines. The presence of fluorine atoms at the C3 and C5 positions confers metabolic stability and modulates lipophilicity, but also significantly deactivates the aniline nitrogen, rendering conventional thermal synthesis sluggish and low-yielding.[1]
This guide details optimized Microwave-Assisted Organic Synthesis (MAOS) protocols that overcome these electronic deactivations. By leveraging the Arrhenius acceleration and dipolar polarization effects of microwave irradiation, researchers can achieve quantitative conversion of this deactivated scaffold into complex heterocycles in minutes rather than hours.[1]
Chemical Context & Mechanism
The Fluorine Effect
The 3,5-difluoro substitution pattern creates a unique electronic environment:
Inductive Effect (-I): The fluorine at C3 (ortho to the amine) and C5 (para to the amine) strongly withdraws electron density from the amino group.[1]
Result: The nucleophilicity of the nitrogen is significantly reduced compared to non-fluorinated anthranilates.[1]
Microwave Solution: Microwave irradiation provides rapid, uniform heating that supplies the necessary activation energy to overcome this nucleophilic deactivation, facilitating attack on electrophiles (e.g., formamide, aldehydes).[1]
Core Reaction Pathway
The primary application is the Niementowski synthesis and its variations, converting the anthranilate ester into a quinazolin-4(3H)-one core.[1][2]
Figure 1: Simplified reaction pathway for the conversion of Methyl 2-amino-3,5-difluorobenzoate to a quinazolinone core.
Experimental Protocols
Protocol A: Synthesis of 6,8-Difluoroquinazolin-4(3H)-one
Target Application: Scaffold generation for kinase inhibitors.
Reagents:
Methyl 2-amino-3,5-difluorobenzoate (1.0 equiv)
Formamide (5.0 equiv) - Acts as both reagent and solvent.
Ammonium Acetate (1.5 equiv) - Catalyst.
Equipment:
Single-mode microwave reactor (e.g., CEM Discover or Anton Paar Monowave).[1]
10 mL or 30 mL pressure-rated glass vial with silicone/PTFE cap.
Step-by-Step Methodology:
Loading: In a 10 mL microwave vial, weigh 187 mg (1.0 mmol) of Methyl 2-amino-3,5-difluorobenzoate.
Solvent/Reagent: Add 2.0 mL of Formamide.
Catalyst: Add 115 mg (1.5 mmol) of Ammonium Acetate.
Sealing: Crimp the cap tightly. Ensure the vessel is rated for at least 20 bar pressure.[1]
Irradiation Parameters:
Mode: Dynamic (Power cycling to maintain temp).[1]
Ortho-ester (e.g., Triethyl orthoformate or orthoacetate) (1.2 equiv)[1]
Primary Amine (e.g., Aniline or Benzylamine) (1.1 equiv)[1]
Acetic Acid (catalytic, 3 drops) or Ethanol (Solvent).[1]
Workflow:
This is a 3-component condensation. The microwave effect is crucial here to drive the initial Schiff base formation despite the deactivated aniline.[1]
Figure 2: One-pot 3-component synthesis workflow.
Procedure:
Dissolve Methyl 2-amino-3,5-difluorobenzoate (1 mmol), Triethyl orthoformate (1.2 mmol), and Aniline (1.1 mmol) in 2 mL Ethanol.
Incomplete nucleophilic attack due to steric/electronic hindrance of F-atoms.
Increase temperature to 170°C; extend time to 20 min. Add Lewis Acid catalyst (e.g., 5 mol% Sc(OTf)3).[1]
Vessel Overpressure
Decomposition of formamide releasing NH3 and CO gases.
Reduce filling volume to <50% of vial capacity. Use "PowerMax" cooling (simultaneous cooling + heating) to drive reaction without over-pressurizing.[1]
Impurity Profile
Hydrolysis of ester to acid (Anthranilic acid derivative).[1]
Ensure reagents are dry. Use molecular sieves in the reaction vial if using hygroscopic solvents.[1]
Safety & Handling
Fluorinated Compounds: While stable, thermal decomposition of fluorinated benzoates can release toxic fluoride vapors (HF) if heated to extreme temperatures (>250°C).[1] Do not exceed 200°C in the microwave.
Pressure: Reactions with formamide generate gas. Always use pressure-rated vials with active pressure monitoring.
PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory.[1] Work in a fume hood.
References
Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones.
Source: Besson, T., et al. (2007).[1] Combinatorial Chemistry & High Throughput Screening.
Link:
Relevance: Establishes the baseline efficiency of microwave irradiation for Niementowski condensation of anthranilates.
Synthesis of Bioactive Quinazolin-4(3H)-one Derivatives via Microwave Activation Tailored by Phase-Transfer Catalysis.
Source: El-Badry, Y. A., et al. (2020).[1][4] Acta Pharmaceutica.
Link:
Relevance: Provides protocols for alkylation and condensation of quinazolinones, applicable to the difluoro-derivative.
Microwave-Assisted Synthesis of Quinazolin-4(3H)-ones Catalyzed by SbCl3.
Source: Wang, W., et al. (2016).[1] Chemistry.
Link:
Relevance: Demonstrates catalysis methods to improve yields for deactivated anthranilates.
Methyl 2-amino-3,5-difluorobenzoate Product Data.
Source: Fluorochem.[5]
Link:
Relevance: Verification of chemical properties and safety data for the starting material.
Application Note: Chemoselective Reduction of Methyl 2-amino-3,5-difluorobenzoate
The following Application Note is designed for research and process development chemists. It details the reduction of Methyl 2-amino-3,5-difluorobenzoate to (2-amino-3,5-difluorophenyl)methanol .[1] [1][2] Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
The following Application Note is designed for research and process development chemists. It details the reduction of Methyl 2-amino-3,5-difluorobenzoate to (2-amino-3,5-difluorophenyl)methanol .[1]
[1][2]
Executive Summary & Strategic Analysis
The reduction of Methyl 2-amino-3,5-difluorobenzoate presents a specific chemoselectivity challenge. The target transformation is the conversion of the methyl ester to the primary alcohol (benzyl alcohol derivative) while preserving the aromatic fluorine atoms and the free amino group.[1]
Structural Considerations
Electronic Environment: The 3,5-difluoro substitution pattern renders the benzene ring electron-deficient. While this increases the electrophilicity of the ester carbonyl (facilitating reduction), it also theoretically activates the ring toward Nucleophilic Aromatic Substitution (
), particularly at the C3/C5 positions, if harsh nucleophiles or excessive heat are employed.[1]
Free Amine Interference: The C2-amino group acts as an acidic proton source (
for anilines).[1] Hydride reagents (LAH, DIBAL-H) will initially deprotonate this amine, consuming 1 equivalent of reagent and forming an metal-amide species.[1] This species often directs the reduction via intramolecular hydride delivery but can also alter solubility.
Best for: Rapid, high-yielding synthesis on laboratory scale (100 mg – 10 g).[1]
Mechanism: LAH acts as a nucleophilic hydride source. The first equivalent deprotonates the aniline; subsequent equivalents reduce the ester to the alkoxide.
Workup: Warm to RT and stir for 15 minutes until a granular white precipitate (Lithium aluminates) forms. Filter through a pad of Celite.[2] Wash the cake with Et₂O or EtOAc.
Purification: Concentrate the filtrate. The product is often pure enough for subsequent steps. If necessary, purify via flash chromatography (SiO₂, 0-40% EtOAc in Hexanes).[1]
Best for: Scalable, safer process chemistry (avoiding pyrophoric LAH).[1]
Mechanism: In situ generation of Lithium Borohydride (
), a milder but selective reducing agent capable of reducing esters to alcohols without affecting nitro or nitrile groups (though not present here, it indicates mildness).[1]
Addition: Add the methyl ester substrate (solid or solution) in one portion at 0°C .
Reaction: Warm to RT and stir. This reaction is slower than LAH; it may require 12–24 hours.[1]
Optimization: If reaction stalls, heat gently to
.
Quench: Cool to 0°C. Acidify carefully with 1M citric acid or 1M HCl to pH 4–5 (destroys excess borohydride).
Caution: Vigorous bubbling (
).
Workup: Neutralize with sat.
. Extract with EtOAc (3x).[1] Wash combined organics with Brine, dry over , and concentrate.[1][3][4]
Reaction Logic & Troubleshooting
The "Free Amine" Factor
The 2-amino group is a double-edged sword.
Issue: It coordinates with Boron or Aluminum, potentially forming stable complexes that resist hydrolysis.[1]
Solution: If yields are low due to emulsion/complexation during workup, use a Rochelle's Salt (Potassium Sodium Tartrate) wash instead of standard Fieser quench.[1] Stir the biphasic mixture vigorously for 2 hours to break the Al-N coordination.
Defluorination Risks
While aryl fluorides are generally stable to hydrides, the 3,5-difluoro pattern creates a "push-pull" system.
Risk: High temperatures (>65°C) with LAH can lead to hydrodefluorination (replacing F with H).[1]
Control: Strict temperature monitoring. Never reflux in high-boiling ethers (like Diglyme) when using LAH.[1]
Visual Workflow (DOT Diagram)
Figure 1: Decision tree and process flow for the reduction of fluorinated anthranilate esters.
References
Reduction of Anthranilic Acid Derivatives
Context: Standard protocols for reducing 2-aminobenzoates using LAH to yield benzyl alcohols.
Source: Organic Syntheses, Coll.[1][2] Vol. 6, p. 136 (1988); Vol. 63, p. 136 (1985).[1]
(Analogous transformation on Valine/Amino esters).[1]
Lithium Borohydride Reduction Specifics
Context: Use of LiBH4 (generated from NaBH4/LiCl) for selective ester reduction in the presence of other functional groups.[1]
Source: Journal of Organic Chemistry, 1982, 47, 4702-4708.[1]
Synthesis of (2-amino-3,5-difluorophenyl)methanol (Analogous Precedent)
Context: While specific CAS 1823914-87-9 is rare in open literature, the 3,4-difluoro isomer synthesis via standard hydride reduction is well documented in patent literature for pharmaceutical intermediates.
Source: Sigma-Aldrich Product Entry for (2-amino-3,4-difluorophenyl)
Improving reaction yields when using Methyl 2-amino-3,5-difluorobenzoate
Welcome to the technical support resource for Methyl 2-amino-3,5-difluorobenzoate. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting advice...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for Methyl 2-amino-3,5-difluorobenzoate. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting advice and answers to frequently asked questions. As your Senior Application Scientist, my goal is to help you navigate the unique reactivity of this building block to improve your reaction yields and minimize side-product formation.
Understanding the Reagent: A Duality of Reactivity
Methyl 2-amino-3,5-difluorobenzoate is a valuable synthetic intermediate, but its reactivity profile is governed by a balance of competing electronic effects. Understanding this is the first step to successful experimentation.
Activating Group: The amine (-NH₂) at the C2 position is a strong activating group that directs electrophiles to the ortho and para positions (C4 and C6).[1][2]
Deactivating Groups: The two fluorine atoms at C3 and C5, along with the methyl ester at C1, are strongly electron-withdrawing. These groups decrease the electron density of the aromatic ring and, critically, reduce the nucleophilicity of the C2-amino group.[3][4]
This electronic tug-of-war means that while the amine directs reactivity, the overall system is electron-deficient. Consequently, reactions that rely on the nucleophilicity of the amine or the aromatic ring are often more sluggish than with simpler anilines and require carefully optimized conditions.[5]
This section addresses common challenges encountered when using Methyl 2-amino-3,5-difluorobenzoate in key synthetic transformations.
Issue 1: Low Yields in Amide Coupling (Acylation) Reactions
Question: I am trying to acylate the amine with a carboxylic acid using standard EDC/HOBt coupling, but the reaction is slow and gives a low yield. What is going wrong?
Answer: This is a classic issue stemming from the reduced nucleophilicity of the aniline nitrogen due to the electron-withdrawing fluorine and ester groups. Standard coupling conditions are often insufficient to promote efficient acylation.
Core Problem: The lone pair on the aniline nitrogen is less available to attack the activated carboxylic acid intermediate.
Solutions & Scientific Rationale:
Enhance Carboxylic Acid Activation: The reaction likely stalls at the formation of the HOBt-ester. A more potent acyl transfer agent is needed. The addition of 4-dimethylaminopyridine (DMAP) as a co-catalyst can form a highly reactive acyl-pyridinium intermediate, which is more susceptible to attack by the weakly nucleophilic amine.[5]
Utilize More Powerful Coupling Reagents: Switch to stronger coupling reagents known to be effective for challenging substrates. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU are designed for difficult couplings and often succeed where others fail.
Increase Reaction Temperature: Gently heating the reaction (e.g., to 40-60 °C) can provide the necessary activation energy to overcome the sluggish kinetics. However, monitor the reaction closely for decomposition or side-product formation.[5]
Optimize Base and Solvent: Use a non-nucleophilic hindered base like diisopropylethylamine (DIPEA) to scavenge the acid formed without competing in the reaction. Aprotic polar solvents like DMF or NMP are generally preferred.
Issue 2: Failure in Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)
Question: My Buchwald-Hartwig reaction with an aryl bromide is giving me mostly starting material back, with some dehalogenation of my coupling partner. How can I improve this?
Answer: The Buchwald-Hartwig amination is highly sensitive, and its success with electron-deficient anilines is critically dependent on the catalyst-ligand system.[6][7] The electron-poor nature of your aniline can hinder the final reductive elimination step of the catalytic cycle, leading to catalyst deactivation and side reactions like dehalogenation.[8]
Core Problem: The catalytic cycle is inefficient, likely due to a slow reductive elimination step or competing side reactions.
Solutions & Scientific Rationale:
Ligand Choice is Critical: Standard phosphine ligands (e.g., PPh₃) are often ineffective. You require electron-rich, sterically hindered biarylphosphine ligands that promote both oxidative addition and, crucially, the difficult reductive elimination step. Ligands like XPhos, SPhos, or RuPhos are industry standards for these challenging transformations.
Use a Modern Pre-catalyst: Instead of generating the active Pd(0) species in situ (e.g., from Pd(OAc)₂), use a well-defined palladium pre-catalyst (e.g., XPhos Pd G2 or G3). These pre-catalysts are more stable and provide a higher concentration of the active catalytic species, improving reaction initiation and overall efficiency.[9]
Base Selection: The base plays a key role. Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is a common choice, but for substrates sensitive to very strong bases, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be effective alternatives.[8]
Inert Atmosphere and Solvent Purity: The active Pd(0) catalyst is highly sensitive to oxygen.[8] Ensure your reaction is performed under a rigorously inert atmosphere (Argon or Nitrogen) and that your solvents are anhydrous and thoroughly degassed. Oxygen contamination leads to catalyst oxidation and the formation of homocoupled byproducts.[8][10]
Parameter
Recommended Starting Conditions
Rationale
Catalyst
XPhos Pd G3 (1-3 mol%)
Provides a stable, active Pd(0) source for challenging couplings.[8]
Ligand
(Included in pre-catalyst)
Electron-rich, bulky ligand promotes the key reductive elimination step.
Base
NaOtBu (1.5 eq) or K₃PO₄ (2.5 eq)
Strong, non-nucleophilic base required for amine deprotonation.[8][9]
Solvent
Toluene or Dioxane (degassed)
Anhydrous, non-coordinating solvents are standard for this reaction.[10]
Temperature
90-110 °C
Sufficient thermal energy is typically required for catalyst turnover.
Issue 3: Unwanted Side Products and Reaction Mixture Darkening
Question: My reaction mixture turns dark brown or black, and upon work-up, I get a tar-like substance that is difficult to purify. What is happening?
Answer: Aniline derivatives are susceptible to oxidation, which forms highly colored polymeric impurities.[10][11] This is often exacerbated by high temperatures, exposure to air, or the presence of trace metal impurities.
Core Problem: Oxidation and/or thermal decomposition of the aniline starting material or product.
Solutions & Scientific Rationale:
Maintain an Inert Atmosphere: This is the most critical factor. Always conduct reactions involving anilines under a positive pressure of an inert gas like Nitrogen or Argon. Use Schlenk techniques or a glovebox for sensitive reactions like palladium catalysis.[8][10]
Use Degassed Solvents: Solvents can contain dissolved oxygen, which contributes to oxidation. Degas your solvents before use by sparging with an inert gas or by using several freeze-pump-thaw cycles.
Strict Temperature Control: Avoid localized overheating. Ensure efficient stirring and use an oil bath for uniform heating. Do not exceed the minimum temperature required for the reaction to proceed. Prolonged heating can lead to decomposition.[12]
Purify Promptly: Do not let crude reaction mixtures sit for extended periods exposed to air and light. Work up the reaction as soon as it is complete and purify the product promptly. If the final product is unstable, consider isolating it as a more stable salt (e.g., hydrochloride).[10]
References
Pletz, J., Berg, B., & Breinbauer, R. (n.d.). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Thieme E-Books & E-Journals. Retrieved February 23, 2026, from [Link]
Suzuki−Miyaura Coupling Reaction Using Pentafluorophenylboronic Acid | Request PDF. (n.d.). ResearchGate. Retrieved February 23, 2026, from [Link]
Aniline. (n.d.). In Wikipedia. Retrieved February 23, 2026, from [Link]
Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. (2017). PubMed. Retrieved February 23, 2026, from [Link]
An Efficient and Eco-Friendly Procedure for Electrophilic Thiocyanation of Anilines and 1-(Substituted benzylidene)-2-phenyl Hydrazines. (2024). MDPI. Retrieved February 23, 2026, from [Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. Retrieved February 23, 2026, from [Link]
Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. (n.d.). University of Windsor. Retrieved February 23, 2026, from [Link]
Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved February 23, 2026, from [Link]
Aniline - Structure, Properties, Preparation, Reactions, Uses. (2025). GeeksforGeeks. Retrieved February 23, 2026, from [Link]
Enantioselective Synthesis of Triarylmethanes via Palladium-Catalyzed Desymmetric Carbonylation of Cyclic Diaryliodonium Salts. (2026). ACS Publications. Retrieved February 23, 2026, from [Link]
Anilines: Reactions, Reaction Mechanisms and FAQs. (n.d.). Allen. Retrieved February 23, 2026, from [Link]
Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 23, 2026, from [Link]
Electrophilic Substitution Reaction of Anilines. (n.d.). BYJU'S. Retrieved February 23, 2026, from [Link]
Technical Support Center: Purification of Methyl 2-amino-3,5-difluorobenzoate
This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude Methyl 2-amino-3,5-difluorobenzoate mixtures. The following sect...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude Methyl 2-amino-3,5-difluorobenzoate mixtures. The following sections offer in-depth solutions to common challenges, detailed experimental protocols, and answers to frequently asked questions.
Troubleshooting Guide
This section addresses specific issues that may arise during the purification process, offering insights into their causes and providing actionable solutions.
Issue 1: Oily Product After Recrystallization
Symptom: The product precipitates as an oil or fails to crystallize upon cooling, even after seeding.
Potential Causes:
Incomplete Reaction or Significant Impurities: The presence of unreacted starting materials or significant byproducts can lower the melting point of the mixture and inhibit crystal lattice formation. Common impurities can arise from the starting materials or side reactions during synthesis.[1]
Incorrect Solvent System: The chosen solvent or solvent pair may not be suitable for the compound, leading to "oiling out." This occurs when the compound's solubility is too high in the hot solvent, and it becomes supersaturated at a temperature below its melting point upon cooling.
Cooling Rate: Cooling the solution too rapidly can favor the formation of an amorphous oil over an ordered crystalline solid.
Solutions:
Solvent System Re-evaluation:
Solubility Testing: Perform small-scale solubility tests with a variety of solvents to find one in which Methyl 2-amino-3,5-difluorobenzoate is sparingly soluble at room temperature but readily soluble when hot.
Solvent Pair Adjustment: If using a solvent pair (e.g., ethyl acetate/heptane), adjust the ratio. Try adding the anti-solvent (e.g., heptane) dropwise to the hot, dissolved solution until slight turbidity is observed, then add a drop or two of the solvent (e.g., ethyl acetate) to redissolve it before cooling.[2]
Controlled Cooling:
Allow the flask to cool slowly to room temperature, undisturbed.
Once at room temperature, place the flask in an ice bath, and finally in a freezer if necessary.
Pre-Purification Step: If the crude mixture is highly impure, consider a preliminary purification step, such as an acid-base extraction, to remove non-basic impurities before attempting recrystallization.
Issue 2: Poor Separation or Tailing in Column Chromatography
Symptom: The desired compound co-elutes with impurities, or the spots on the TLC plate and peaks in the chromatogram show significant tailing.
Potential Causes:
Acid-Base Interactions: The amine functionality of Methyl 2-amino-3,5-difluorobenzoate can interact with the acidic silanols on the surface of silica gel, leading to poor separation and tailing.[3]
Inappropriate Mobile Phase: The polarity of the mobile phase may not be optimal for separating the compound from impurities.
Column Overloading: Applying too much crude material to the column can exceed its separation capacity.
Solutions:
Mobile Phase Modification:
Addition of a Base: Add a small amount of a volatile base, such as triethylamine (TEA) or ammonia, to the mobile phase (typically 0.1-1%).[3] This will "neutralize" the acidic sites on the silica gel and improve the peak shape.[3]
Solvent System Optimization: Systematically vary the solvent ratio (e.g., hexane/ethyl acetate) based on TLC analysis to maximize the separation (ΔRf) between the product and impurities.
Stationary Phase Selection:
Amine-Functionalized Silica: For particularly challenging separations, consider using an amine-functionalized silica gel column.[3]
Reversed-Phase Chromatography: If the compound is sufficiently non-polar, reversed-phase chromatography using a C18 column with a mobile phase like acetonitrile/water can be effective.[3] Adjusting the pH of the mobile phase can also aid in separation.[3]
Proper Column Packing and Loading:
Ensure the column is packed uniformly to avoid channeling.
Dissolve the crude mixture in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel before loading it onto the column.
Issue 3: Product Degradation During Purification
Symptom: The yield is significantly lower than expected, and analysis of the purified product shows the presence of new, unexpected impurities.
Potential Causes:
Acid Sensitivity: While aromatic amines are generally stable, prolonged exposure to strong acids can lead to degradation.
Oxidation: Aromatic amines can be susceptible to oxidation, especially if exposed to air and light for extended periods, which can result in the formation of colored impurities.
Thermal Instability: Heating the compound for prolonged periods, for example, during distillation at high temperatures, could lead to decomposition.
Solutions:
pH Control:
During acidic workups, use dilute acids and minimize the exposure time.[4]
Neutralize acidic solutions promptly after extraction.
Inert Atmosphere:
When handling the compound for extended periods, especially when heated, consider using an inert atmosphere (e.g., nitrogen or argon).
Store the purified product in a dark, cool place, potentially under an inert atmosphere.
Purification Method Selection:
If thermal degradation is suspected, opt for non-thermal purification methods like column chromatography or recrystallization over distillation.
Frequently Asked Questions (FAQs)
Q1: What is a good starting point for a recrystallization solvent for Methyl 2-amino-3,5-difluorobenzoate?
A1: Based on the structure (an aromatic amine ester), a good starting point would be a solvent pair like ethyl acetate/heptane or dichloromethane/hexane. Toluene can also be an effective solvent for recrystallization of similar compounds.[5] Always perform small-scale solubility tests to determine the optimal solvent system for your specific crude mixture.
Q2: How can I effectively remove acidic or basic impurities from my crude mixture?
A2: An acid-base extraction is a highly effective method.
To remove acidic impurities: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous base like sodium bicarbonate solution. The acidic impurities will be deprotonated and move into the aqueous layer.
To remove basic impurities (other amines): Dissolve the crude mixture in an organic solvent and wash with a dilute aqueous acid like hydrochloric acid (HCl).[4][6] Your product and other basic impurities will be protonated and move into the aqueous layer. You can then neutralize the aqueous layer with a base and extract your product back into an organic solvent.[6]
Q3: My compound is a white to pale cream solid. Why is my purified product colored?
A3: A colored product often indicates the presence of oxidized impurities. Aromatic amines can be sensitive to air and light, leading to the formation of colored byproducts. To obtain a colorless product, you can try:
Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then filter it through celite before cooling.
Minimize Exposure: Protect your compound from prolonged exposure to air and light during and after purification.
Q4: What is the expected appearance and purity of Methyl 2-amino-3,5-difluorobenzoate?
A4: Commercially available Methyl 2-amino-3,5-difluorobenzoate is typically a white to pale cream crystalline solid or powder with a purity of ≥97.5% as determined by GC.[7]
Experimental Protocols
Protocol 1: Purification by Recrystallization
Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not at room temperature.
Dissolution: Place the crude Methyl 2-amino-3,5-difluorobenzoate in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid is completely dissolved.
Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and continue to heat for a few minutes.
Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).
Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or add a seed crystal. Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.
Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry them in a vacuum oven.
Protocol 2: Purification by Column Chromatography
TLC Analysis: Dissolve a small amount of the crude material in a suitable solvent and spot it on a TLC plate. Develop the plate using different solvent systems (e.g., varying ratios of hexane/ethyl acetate) to find the one that gives good separation between the product and impurities (Rf of the product should be around 0.3-0.4).
Column Packing: Prepare a silica gel slurry in the chosen mobile phase and carefully pack it into a chromatography column.
Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase. If the solubility is low, use a stronger solvent and adsorb the solution onto a small amount of silica gel. Evaporate the solvent and load the dry silica onto the top of the column.
Elution: Add the mobile phase to the top of the column and begin collecting fractions.
Fraction Analysis: Monitor the elution by TLC to identify the fractions containing the pure product.[8]
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Methyl 2-amino-3,5-difluorobenzoate.
Data Presentation
Purification Method
Typical Solvent System
Key Advantages
Potential Challenges
Recrystallization
Ethyl Acetate/Heptane, Toluene
High purity, scalable
"Oiling out," lower yield if solubility is high
Column Chromatography
Hexane/Ethyl Acetate + 0.5% TEA
Good for complex mixtures
Tailing, can be time-consuming
Acid-Base Extraction
Ethyl Acetate / aq. HCl
Removes non-basic impurities
Potential for emulsion formation
Visualization
Workflow for Selecting a Purification Method
Caption: Decision tree for selecting an appropriate purification method.
References
Workup: Amines - Department of Chemistry : University of Rochester. Available at: [Link]
How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Available at: [Link]
Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers - ACS Publications. (2019). Available at: [Link]
US8455691B2 - Process for the purification of aromatic amines - Google Patents.
How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. - YouTube. (2022). Available at: [Link]
Column Chromatography - Magritek. Available at: [Link]
Methyl 2-amino-3,5-difluorobenzoate (C8H7F2NO2) - PubChemLite. Available at: [Link]
2-amino-3-fluorobenzoic acid - Organic Syntheses Procedure. Available at: [Link]
Methyl 2-amino-3,4,5,6-tetrafluorobenzoate - PMC. (2010). Available at: [Link]
Methyl 2-amino-3,5-dibromobenzoate | CAS 606-00-8 - Veeprho. Available at: [Link]
(IUCr) Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). (2024). Available at: [Link]
Fmoc-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Status: Operational
Role: Senior Application Scientist
Subject: Preventing Defluorination Side Reactions in Methyl 2-amino-3,5-difluorobenzoate
Case ID: F-BENZ-035-PROTECT[1]
Executive Summary
Methyl 2-amino-3,5-difluorobenzoate is a deceptively stable intermediate.[1] While the 2-amino group (an electron bond donor) generally deactivates the ring toward Nucleophilic Aromatic Substitution (SNAr), the presence of the ester at C1 and the high electronegativity of the fluorine atoms create specific vulnerabilities.
This guide addresses the three primary vectors of defluorination: Protodefluorination (during reduction), SNAr Displacement (during base-mediated coupling), and Benzyne Formation (during organometallic functionalization).[1]
Module 1: The Hydrogenolysis Trap (Protodefluorination)
User Issue: "I am attempting to reduce a nitro-precursor or a double bond elsewhere in the molecule using Pd/C and Hydrogen, but I am observing [M-19] peaks in my LCMS."
Technical Diagnosis:
You are experiencing Catalytic Hydrodefluorination (HDF) . Carbon-Fluorine bonds on aromatic rings, particularly those activated by esters, are susceptible to oxidative addition by Palladium(0) species, followed by reductive elimination with hydride.[1] This is the most common cause of fluorine loss in this substrate.
Troubleshooting Protocol
Variable
Do NOT Use
Recommended Alternative
Mechanistic Rationale
Catalyst
Pd/C (10%), Pd(OH)₂
Pt/C (Sulfided) or Pd/BaSO₄
Sulfided platinum poisons the catalyst surface, significantly reducing the potential for C-F oxidative addition while still reducing NO₂ or alkenes.[1]
Reductant
H₂ gas (balloon/Parr)
Fe / NH₄Cl or SnCl₂
Chemical reductants (dissolving metals) operate via single electron transfer (SET) mechanisms that do not interact with the C-F bond.[1]
Solvent
Methanol/Ethanol
Ethyl Acetate / THF
Protic solvents can facilitate H-transfer. Aprotic solvents minimize the availability of chemisorbed hydrogen species.
Validated Workflow: Nitro-Reduction without Defluorination
Dissolution: Dissolve substrate in Ethanol/Water (3:1 ratio).[1]
Reagent Addition: Add Iron powder (5.0 equiv) and Ammonium Chloride (5.0 equiv).
Thermal Control: Heat to 60°C (Do NOT reflux vigorously).
Monitoring: Monitor by HPLC. Look for the aniline peak.[2]
Workup: Filter hot through Celite to remove iron oxides.
Validation: Check 19F-NMR. The 3,5-difluoro pattern (two distinct signals) must remain.[1] Loss of one signal indicates defluorination.
Module 2: The Base & Nucleophile Trap (SNAr)
User Issue: "During Suzuki coupling or Ester Hydrolysis, I see a byproduct with a mass shift of +13 Da (OMe replacement) or -2 Da (OH replacement)."
Technical Diagnosis:
Although the free amine deactivates the ring, the ester at C1 activates the C3 and C5 positions (meta to ester, but inductive effects persist). Under harsh basic conditions, Nucleophilic Aromatic Substitution (SNAr) occurs.
Risk Factor: If you have protected the amine (e.g., Acetamide), the ring becomes electron-deficient, making SNAr highly favorable.[1]
Decision Matrix: Base Selection
Figure 1: Decision tree for base selection to prevent SNAr side reactions.
FAQ: Safe Ester Hydrolysis
Q: Can I use NaOH to hydrolyze the ester?A: Avoid it if possible. The hydroxide ion is a hard nucleophile that can attack the C3-Fluorine.
Protocol:
Add LiOH·H₂O (1.1 equiv).[1] Lithium coordinates tightly to the ester carbonyl oxygen, accelerating hydrolysis via the carbonyl without increasing the nucleophilicity of the bulk solution toward the aromatic ring.
Stir at Room Temperature . Do not heat above 40°C.
Self-Validating Step: If the reaction turns bright yellow/orange, you are likely forming a Meisenheimer complex (SNAr intermediate). Stop and neutralize immediately.
Module 3: The Organometallic Trap (Benzyne Formation)
User Issue: "I treated the substrate with n-BuLi to perform a directed lithiation, but I got a complex mixture of tars and polymerized products."
Technical Diagnosis:
Fluorine is a potent ortho-director for lithiation due to the inductive acidification of the adjacent proton. However, in 3,5-difluoro systems, the C4 proton (between two fluorines) is extremely acidic.[1]
Upon lithiation at C4, the molecule undergoes Li-F elimination to form a Benzyne intermediate. Benzynes are highly reactive and will instantly dimerize or react non-selectively with any nucleophile present.
Mechanism of Failure
Deprotonation: Base removes H at C4 (most acidic site).[1]
Elimination: The C4-anion kicks out the C3-Fluoride or C5-Fluoride.
Collapse: Formation of 3,4-didehydro-5-fluorobenzoate (Benzyne).[1]
Prevention Strategy
Avoid: n-BuLi, LDA, or reactive Grignards at temperatures > -78°C.[1]
Alternative: If you must functionalize the ring, use Knochel-Hauser Base (TMPMgCl[1]·LiCl) at -40°C, which is more selective and less prone to triggering elimination than lithium bases.[1]
Preferred Route: Install functional groups (like Bromine) before fluorination or use transition-metal catalyzed C-H activation which avoids discrete anionic intermediates.[1]
Module 4: Summary of Chemical Compatibilities
Reagent Class
Safe?
Notes / Restrictions
Acids (HCl, H₂SO₄)
YES
The C-F bond is highly stable to acid.[1] Acidic hydrolysis of the ester is the safest method if the amine tolerates it.
Amines (Primary)
CONDITIONAL
Safe at RT.[1] At high T (>100°C), primary amines can displace Fluorine (SNAr).
Hydrides (LiAlH₄)
NO
LiAlH₄ can attack the ring or reduce the C-F bond. Use Borane (BH₃) or DIBAL-H at low temp.[1]
Pd(0) Catalysts
CONDITIONAL
Safe for Suzuki/Sonogashira if bulky ligands (e.g., XPhos, SPhos) are used to speed up reductive elimination over C-F insertion.[1]
References
Mechanisms of Defluorination
Sakamoto, T., et al. "Transition-Metal-Free Catalytic Hydrodefluorination of Polyfluoroarenes."[1] Angewandte Chemie International Edition, vol. 56, no.[1][3] 51, 2017, pp. 16191-16196.[1][3] Link[1]
Insight: Establishes the susceptibility of polyfluoroarenes to hydride transfer mechanisms.
Safe Hydrolysis Protocols
Organic Syntheses, Coll.[1] Vol. 10, p. 423 (2004); Vol. 79, p. 196 (2002).[1] "Preparation of 2-Amino-3-fluorobenzoic acid." Link[1]
Insight: Details the specific temperature controls required to hydrolyze fluorinated amino-benzoates without tar form
Photoredox Risks (HDF)
Jui, N. T., et al. "Organophotoredox Hydrodefluorination of Trifluoromethylarenes."[1] Journal of the American Chemical Society, vol. 142, no. 20, 2020. Link[1]
Insight: Highlights the risk of using photoredox catalysts which can inadvertently reduce C-F bonds via radical anions.
Structural Data & Stability
Li, X., et al. "Methyl 2-amino-3,4,5,6-tetrafluorobenzoate."[1] Acta Crystallographica Section E, vol. 64, no. 6, 2008. Link
Insight: Provides crystallographic evidence of the intramolecular H-bonding that stabilizes the 2-amino species, differentiating it
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket ID: SOL-M2A35DFB-001
Assigned Scientist: Senior Application Specialist
Last Updated: February 23, 2026[1][2][3][]
Executive Summary & Compound Profile
User Query: "I cannot get Methyl 2-amino-3,5-difluorobenzoate to dissolve in water for my assay. It precipitates immediately upon dilution."[2][3][5]
Diagnostic Analysis:
Methyl 2-amino-3,5-difluorobenzoate is a highly lipophilic intermediate.[1][2][3][][6] Its poor aqueous solubility is driven by two structural factors:
The Fluorine Effect: The introduction of two fluorine atoms at the 3 and 5 positions of the benzene ring significantly increases the partition coefficient (LogP) compared to the parent methyl anthranilate.[1][5][7] The C-F bond is non-polar and hydrophobic.[5][7]
Reduced Basicity: The electron-withdrawing nature of the fluorine atoms lowers the pKa of the amino group (aniline nitrogen).[1][5] Unlike non-fluorinated anilines (pKa ~4.6), this compound likely has a pKa < 2.5, meaning it remains uncharged (neutral) at physiological pH, preventing ionic solvation.[3][][7]
*Values estimated based on 3,5-difluoroaniline (CAS 372-39-4) and Methyl Anthranilate (CAS 134-20-3) data.[2][3][]
Decision Matrix: Selecting the Right Protocol
Before proceeding, identify your end-application.[1][2][3][][7] The method for chemical synthesis differs from biological assays due to toxicity constraints.[5][7]
Technical Protocols
Protocol A: The "DMSO Spike" Method (Standard)
Best for: High-throughput screening, enzymatic assays where <1% DMSO is acceptable.[1][2][3][]
Mechanism: DMSO (Dimethyl sulfoxide) acts as a co-solvent, disrupting the water lattice and creating a solvation shell around the hydrophobic molecule.[3][5]
Step-by-Step Guide:
Prepare Stock: Dissolve the solid Methyl 2-amino-3,5-difluorobenzoate in 100% anhydrous DMSO to a concentration 1000x higher than your final assay concentration (e.g., if you need 10 µM, make a 10 mM stock).[1][2][3][]
Visual Check: Solution must be crystal clear. If cloudy, sonicate for 30 seconds.[3][5][7]
Intermediate Dilution (Critical Step): Do NOT pipette 100% DMSO stock directly into the cell culture media; this causes "shock precipitation" (local high concentration).[1][5]
Action: Dilute the stock 1:10 in PBS or Media to create a 100x working solution.[5][7] Mix rapidly.
Final Dilution: Add the working solution to your assay volume.
Final DMSO Concentration: 0.1% - 1.0%.[2][5][6][7]
Troubleshooting Table:
Symptom
Cause
Corrective Action
White Cloudiness
"Crashing out" due to rapid polarity shift.[1][2][3][]
Use the intermediate dilution step.[5][7] Warm media to 37°C before addition.
| Crystals over time | Thermodynamic instability.[1][2][5] | Prepare fresh. Do not store aqueous dilutions > 4 hours. |
Protocol B: Cyclodextrin Complexation (Advanced)
Best for: Animal studies (IV/IP) or DMSO-sensitive cell lines.[1][2][3][][6]
Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" inclusion complex.[1][2][3][] The hydrophobic fluorinated benzene ring sits inside the cyclodextrin donut, while the hydrophilic exterior interacts with water.[5][7]
Step-by-Step Guide:
Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in sterile water or saline.[1][2][5] Filter sterilize (0.22 µm).
Compound Addition: Add the solid Methyl 2-amino-3,5-difluorobenzoate to the vehicle.
Energy Input: The complexation is not instantaneous.[1][5][7]
Action: Sonicate at 40°C for 30-60 minutes or stir overnight at room temperature.
Verification: The solution should turn from a suspension to clear. If slight turbidity remains, filter through a 0.45 µm filter (loss of compound may occur; verify concentration via HPLC).
Protocol C: Acidification (Use with Caution)
Best for: Chemical synthesis or acute analytical standards.[1][2][3][5]
Mechanism: Protonation of the amine (-NH2 → -NH3+).[1][2][][6]
Warning: The 3,5-difluoro substitution makes the amine extremely weak.[1][2][3][] You may need pH < 2.0 to protonate it.[1][5][7] This acidity risks hydrolyzing the methyl ester into the carboxylic acid (2-amino-3,5-difluorobenzoic acid).[2][3][][6]
Workflow:
Dissolve compound in a minimal amount of Methanol.[1][5][7]
Slowly add 1M HCl dropwise.
Dilute with water.
Stability Check: Use immediately. The ester half-life at pH 1 is significantly reduced.[1][5][6][7]
Stability & Storage FAQs
Q: Can I store the stock solution in the fridge?
In DMSO: Yes. Store at -20°C. Use anhydrous DMSO to prevent water absorption (hygroscopic), which causes precipitation upon freezing/thawing.[3][][7]
In Water: No.[1][2][5][8] The methyl ester is prone to hydrolysis.[5][7] Prepare aqueous dilutions fresh daily.
Q: Why does the solution turn yellow over time?
Answer: Anilines are prone to oxidation.[1][2][5] The amino group can oxidize to form azo-compounds or quinone-imines, which are colored.[1][2][3][][6] Store stocks in amber vials under nitrogen/argon gas if possible.
Q: I see a precipitate after 24 hours in my assay. Is my data valid?
Answer: Likely not.[2][5] This is "Kinetic Solubility" failure. The compound dissolved initially (supersaturation) but eventually reached thermodynamic equilibrium and precipitated.[5][7] Use a lower concentration or increase the surfactant (e.g., add 0.05% Tween-80).[2][3][][7]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2783401, Methyl 2-amino-5-fluorobenzoate (Analogous Structure).[1][2][3][] Retrieved from [Link]
Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods.[2][3][5][7] Academic Press.[5][7] (Standard text for solubility protocols).
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development.[2][3][5][7] Journal of Pharmacy and Pharmacology.[5][7] (Basis for Protocol B).
National Institute of Standards and Technology (NIST). Solubility Database: Methyl Anthranilate.[1][5][7] Retrieved from [Link][1][3][]
Minimizing impurities during Methyl 2-amino-3,5-difluorobenzoate scale-up
Welcome to the technical support center for the synthesis and scale-up of Methyl 2-amino-3,5-difluorobenzoate. This guide is designed for researchers, chemists, and process development professionals to address common cha...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and scale-up of Methyl 2-amino-3,5-difluorobenzoate. This guide is designed for researchers, chemists, and process development professionals to address common challenges in controlling impurities during synthesis. Our goal is to provide actionable insights and robust protocols to ensure high purity and consistent yields as you transition from bench-scale to pilot or manufacturing scale.
Section 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the synthesis of Methyl 2-amino-3,5-difluorobenzoate.
Q1: What is the most common and scalable synthetic route for Methyl 2-amino-3,5-difluorobenzoate?
The most industrially viable and common method is the Fischer-Speier esterification of the corresponding carboxylic acid, 2-amino-3,5-difluorobenzoic acid. This reaction involves heating the acid in an excess of methanol with a strong acid catalyst, such as sulfuric acid (H₂SO₄) or thionyl chloride (SOCl₂). The reaction is driven to completion by the large excess of methanol, which acts as both a reagent and a solvent.
Caption: General workflow for the synthesis of Methyl 2-amino-3,5-difluorobenzoate.
Q2: What are the Critical Quality Attributes (CQAs) for the 2-amino-3,5-difluorobenzoic acid starting material?
The quality of your starting material is paramount to controlling the impurity profile of the final product. Impurities in the starting acid are difficult to remove after esterification.
Critical Quality Attribute
Recommended Limit
Rationale
Assay (HPLC)
≥ 99.0%
Ensures high purity of the primary reactant, minimizing the carry-over of unknown impurities.
Regioisomeric Purity
Isomers < 0.15%
Regioisomers (e.g., 2-amino-4,6-difluorobenzoate) have similar physical properties, making them extremely difficult to separate from the desired product.
Water Content (Karl Fischer)
≤ 0.5%
Water can hydrolyze the ester product back to the starting acid, reducing yield and purity.
Heavy Metals
As per ICH Q3D
Essential for pharmaceutical applications to ensure patient safety.
Residual Solvents
As per ICH Q3C
Solvents from the synthesis of the acid can interfere with the esterification reaction.
Q3: What are the most common process-related impurities and their sources?
Understanding the origin of impurities is the first step toward their control. The primary impurities are typically related to the starting material, side reactions, or degradation.
Unreacted Starting Material (2-amino-3,5-difluorobenzoic acid): The most common impurity, resulting from an incomplete reaction.
Amide Dimer (N-(2-carbomethoxy-4,6-difluorophenyl)-2-amino-3,5-difluorobenzamide): Formed at elevated temperatures where the amino group of one molecule attacks the ester of another. This is a significant concern during scale-up due to potential for localized overheating.
N-Methylated Impurity: The amino group can be methylated by methanol under harsh conditions, though this is less common with standard Fischer esterification.
Degradation Products: Dark-colored impurities can form due to oxidation of the electron-rich aromatic amine or thermal decomposition.
Caption: Primary reaction and key impurity formation pathways.
Q4: Which analytical methods are recommended for in-process control and final product release?
A robust analytical method is crucial for monitoring and controlling impurities. High-Performance Liquid Chromatography (HPLC) is the standard.
Primary Method (Purity & Assay): Reverse-Phase HPLC with UV detection (RP-HPLC-UV). This method can effectively separate the non-polar ester product from the more polar starting acid and other impurities.
Impurity Identification: Liquid Chromatography-Mass Spectrometry (LC-MS) is used to identify the mass of unknown peaks, aiding in the structural elucidation of new impurities.
Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F) is essential for confirming the structure of the final product and for characterizing isolated impurities.
Residual Solvents: Gas Chromatography (GC) with a flame ionization detector (FID) or mass spectrometer (MS) is the standard method for quantifying residual solvents like methanol.[1]
Section 2: Troubleshooting Guide
This guide provides solutions to specific problems you may encounter during the scale-up of the esterification reaction.
Problem 1: My final product has high levels of unreacted 2-amino-3,5-difluorobenzoic acid (>1.0%).
Symptom: HPLC analysis shows a significant peak corresponding to the starting material.
Potential Causes & Scientific Rationale:
Insufficient Reaction Driving Force: Fischer esterification is an equilibrium-controlled reaction. According to Le Chatelier's principle, the reaction must be pushed towards the products. On a larger scale, inefficient mixing or insufficient excess of methanol can fail to shift the equilibrium sufficiently.
Presence of Water: Water in the starting materials (acid or methanol) will hydrolyze the ester product back to the starting acid, shifting the equilibrium unfavorably.
Inadequate Catalyst Activity or Amount: The acid catalyst may be old, hydrated, or used in insufficient quantity, leading to a slow reaction rate that doesn't reach completion in the allotted time.
Insufficient Reaction Time or Temperature: The reaction may not have been heated long enough or at a high enough temperature to reach equilibrium.
Corrective Actions:
Increase Methanol Equivalents: Increase the volume of methanol. A common starting point is 10-20 volumes relative to the starting acid.
Ensure Anhydrous Conditions: Use dry methanol and ensure the starting acid has a low water content (<0.5%). On a large scale, consider using a Dean-Stark apparatus to remove water azeotropically if a suitable solvent is used.
Optimize Catalyst Loading: Titrate the catalyst loading. For H₂SO₄, 0.1 to 0.5 molar equivalents is a typical range. Ensure fresh, concentrated acid is used.
Implement In-Process Controls (IPCs): Use HPLC to monitor the reaction progress. The reaction should be considered complete only when the level of starting material is stable and below the target threshold (e.g., <0.5%).
Problem 2: I am observing a new, later-eluting impurity in my HPLC that increases with longer reaction times at high temperatures.
Symptom: An unknown peak appears in the HPLC chromatogram with a longer retention time than the product, suggesting it is less polar. Its concentration increases upon extended heating.
Potential Causes & Scientific Rationale:
Amide Dimer Formation: This is the most likely culprit. The nucleophilic amino group of one molecule can attack the electrophilic carbonyl carbon of a second esterified molecule, especially at elevated temperatures. This forms a higher molecular weight, less polar amide, which would elute later in a reverse-phase HPLC method.
Other Condensation Reactions: While less common, other side reactions could lead to oligomeric impurities.
Corrective Actions:
Strict Temperature Control: Avoid excessive heating. The reaction should be maintained at a gentle reflux. During scale-up, ensure the reactor has adequate heat transfer capabilities to prevent localized hotspots.
Minimize Reaction Time: Use IPCs to stop the reaction as soon as the starting material has been consumed to the target level. Avoid holding the reaction mixture at high temperatures for extended periods.
Purification Strategy: This type of impurity can often be removed during recrystallization. A solvent system where the product is soluble at high temperatures but the impurity has lower solubility (or vice-versa) should be developed. Common solvents for recrystallization include isopropanol, ethanol, or heptane/ethyl acetate mixtures.
Problem 3: The isolated product is off-color (yellow to brown) instead of the expected white or off-white solid.
Symptom: The final crystalline product has a distinct color.
Potential Causes & Scientific Rationale:
Oxidation of the Amino Group: Aromatic amines are susceptible to air oxidation, which can form highly colored, conjugated impurities. This is exacerbated by heat and the presence of trace metals.
Thermal Degradation: Overheating the reaction mixture or during solvent distillation can cause the molecule to decompose into colored byproducts.
Carried-Over Impurities: Colored impurities from the starting material or reagents can be carried through the process.
Corrective Actions:
Use an Inert Atmosphere: During scale-up, running the reaction and distillation under a nitrogen or argon blanket is highly recommended to prevent oxidation.
Control Distillation Temperature: When removing methanol under reduced pressure, use a moderate water bath temperature to avoid "baking" the crude product.
Charcoal Treatment: Before the final crystallization, a treatment with activated carbon can be effective at adsorbing colored impurities. A typical loading is 1-5% w/w relative to the product. The solution is heated with charcoal for a short period and then filtered hot through a pad of celite to remove the carbon.
Recrystallization: A carefully executed recrystallization is often the most effective way to remove color and improve purity.
This protocol describes a standard procedure for the synthesis of Methyl 2-amino-3,5-difluorobenzoate.
Reactor Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe, add 2-amino-3,5-difluorobenzoic acid (1.0 eq).
Reagent Addition: Add anhydrous methanol (10 volumes, e.g., 10 mL per gram of acid). Begin stirring to create a slurry.
Catalyst Addition: Cool the mixture in an ice bath to 0-5°C. Slowly add concentrated sulfuric acid (0.2 eq) dropwise, ensuring the internal temperature does not exceed 15°C.
Reaction: Heat the mixture to a gentle reflux (approx. 65°C) and maintain for 4-8 hours.
In-Process Control (IPC): After 4 hours, take a small aliquot, quench it in a saturated sodium bicarbonate solution, extract with ethyl acetate, and analyze by HPLC to check for the disappearance of the starting material. Continue heating if the reaction is incomplete.
Work-up - Quenching: Once complete, cool the reaction mixture to room temperature. Slowly pour the mixture into a separate vessel containing ice-cold water (20 volumes).
Neutralization: While stirring, slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the aqueous layer is 7-8. This will neutralize the sulfuric acid and any unreacted starting material.
Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 10 volumes).
Washing: Combine the organic layers and wash with brine (1 x 10 volumes) to remove residual water and salts.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Recrystallize the crude solid from a suitable solvent system (e.g., isopropanol or ethyl acetate/heptane) to yield the pure Methyl 2-amino-3,5-difluorobenzoate.
Protocol 2: RP-HPLC Method for Purity Analysis
This table outlines a typical starting point for developing an HPLC purity method.
Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Start at 10% B, ramp to 90% B over 20 min, hold for 5 min, return to 10% B.
Flow Rate
1.0 mL/min
Column Temperature
30°C
Detection Wavelength
254 nm
Injection Volume
10 µL
Sample Preparation
1 mg/mL in 50:50 Acetonitrile:Water
References
Platon, M., Am-ple, C., & Duhayon, C. (2016). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. International Journal of Organic Chemistry, 6, 91-99. [Link]
Wojnarowska, Z., Knapik-Kowalczuk, J., & Paluch, M. (2019). Aminobenzoates as building blocks for natural product assembly lines. Natural Product Reports, 36, 1194-1215. [Link]
Kollmar, M., Parlitz, R., Oevers, S. R., & Helmchen, G. (2002). 2-amino-3-fluorobenzoic acid. Organic Syntheses, 79, 196. [Link]
Cushey, M. et al. (2008). Process for preparing aminobenzoate esters.
Chen, J., & Wang, Q. (2024). A New Direction for the Green, Environmentally Friendly and Sustainable Bioproduction of Aminobenzoic Acid and Its Derivatives. Sustainability, 16(7), 3052. [Link]
Gao, Y. et al. (2001). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. Organic Process Research & Development, 5(5), 531-535. [Link]
Cushey, M. et al. (2009). Process for preparing aminobenzoate esters.
PubChem. (n.d.). Methyl 2-amino-3,5-difluorobenzoate. Retrieved February 23, 2026, from [Link]
Patyk-Kaźmierczak, E., & Kaźmierczak, M. (2021). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate and a visible-light-responsive azobenzene derivative. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 10), 1015–1022. [Link]
Vukelić, S. (2017). Synthesis of Fluorinated Amino Acids and Their Derivatives in Flow. Dissertation, Freie Universität Berlin. [Link]
Tsuruoka, Y., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Molecules, 27(14), 4443. [Link]
Technical Guide: 1H NMR Spectrum Analysis of Methyl 2-amino-3,5-difluorobenzoate
Executive Summary Methyl 2-amino-3,5-difluorobenzoate is a critical pharmacophore intermediate, frequently employed in the synthesis of fluoroquinolone antibiotics and next-generation kinase inhibitors. Its structural in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 2-amino-3,5-difluorobenzoate is a critical pharmacophore intermediate, frequently employed in the synthesis of fluoroquinolone antibiotics and next-generation kinase inhibitors. Its structural integrity is defined by the specific substitution pattern of fluorine atoms on the aniline ring.
This guide provides a definitive method for validating this compound using Proton Nuclear Magnetic Resonance (
H NMR). Unlike simple organic molecules, the presence of two fluorine atoms (F, spin 1/2) introduces complex heteronuclear coupling (), creating a unique spectral fingerprint.[1] This guide prioritizes the differentiation of the 3,5-difluoro target from its common regioisomeric impurity, methyl 2-amino-4,5-difluorobenzoate.
Part 1: Structural Analysis & Theoretical Basis[1]
The Spin System
The aromatic region of this molecule does not follow standard first-order proton-proton coupling rules due to the dominance of Fluorine-Proton coupling.
Nuclei: Two aromatic protons (H4, H6) and two fluorine nuclei (F3, F5).[1]
Coupling Regime: The system behaves as an
type system (simplified), where the chemical shift difference is large relative to the coupling constants.
Key Phenomenon: The "Roof Effect" is generally absent between H4 and H6 due to their spatial distance (meta), but heteronuclear coupling drives the multiplet structures.
Critical Insight: The chemical shift of H4 is unusually shielded for a benzoate proton due to the electron-rich amino group ortho to it, but the inductive effect of two fluorines pulls it back downfield. The splitting pattern is more reliable than the chemical shift.
Part 2: Comparative Analysis (Regioisomer Discrimination)
The most common synthesis failure mode is the production of the 4,5-difluoro isomer. You must be able to distinguish these two rapidly.
Target: 3,5-Difluoro Isomer
The "Sandwich" Proton (H4): The proton at position 4 is trapped between two fluorine atoms (F3 and F5).[1]
Result: Both fluorines exert a strong ortho coupling effect (
Visual Appearance: This signal appears as a distinct, wide "triplet" (actually a doublet of doublets with overlapping central peaks) in the aromatic region.
Alternative: 4,5-Difluoro Isomer
No "Sandwich" Proton: The protons are at positions 3 and 6.
H3 Signal: Ortho to F4 (
Hz), Meta to F5 ( Hz). Appears as a Doublet of Doublets ().[1]
H6 Signal: Meta to F5, Para to F4. Weak coupling (
with small values).
Differentiation: The 4,5-isomer lacks the wide pseudo-triplet characteristic of the 3,5-isomer.
Decision Logic Diagram
Figure 1: Decision tree for distinguishing the target 3,5-difluoro compound from its primary regioisomer.
Part 3: Experimental Protocol
To ensure reproducibility and minimize "broadening" effects caused by the amine protons, follow this strict protocol.
) can cause the amine peak to broaden significantly or merge with aromatic signals due to rapid exchange.[1] DMSO forms strong hydrogen bonds with the amine, sharpening the signal and shifting it downfield, away from the aromatic region.
Additives: Add 1 drop of TMS (Tetramethylsilane) if the solvent does not contain it.[1]
Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.[1]
Acquisition Parameters (400 MHz Instrument)
Pulse Sequence: zg30 (Standard 30° pulse).
Number of Scans (NS): 16 (Minimum) to 64 (Recommended for clear satellite detection).
Relaxation Delay (D1): 1.0 second (Standard) or 5.0 seconds (Quantitative).
The H4 proton is the most complex signal. Understanding its formation confirms the structure.
Figure 2: Theoretical coupling tree for the H4 proton.[1] Note that because
, the large doublet-of-doublets collapses into a pseudo-triplet.[1]
Common Artifacts
Broad Amine Peak: If the peak at ~6.5 ppm is extremely broad or invisible, the sample may be wet (water exchange) or acidic.
Fix: Add a single pellet of K
CO to the NMR tube to neutralize trace acid, or shake with DO to exchange the amine protons (peak will disappear, confirming assignment).
Satellite Peaks:
C satellites may be visible at the base of the Methyl ester singlet.[1] Do not integrate these as impurities.[1]
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard text for H-F coupling constants).
Reich, H. J. (2023).[1] Structure Determination Using NMR: Fluorine-Proton Coupling Constants. University of Wisconsin-Madison.[1] Available at: [Link]
National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 2733526, Methyl 2-amino-3,5-difluorobenzoate. Retrieved from [Link][1]
Dolbier, W. R. (2009).[1] Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience.[1] (Authoritative source on F-F and F-H coupling patterns).
Technical Guide: 13C NMR Characterization of Methyl 2-amino-3,5-difluorobenzoate
Executive Summary & Structural Context[1][2] Methyl 2-amino-3,5-difluorobenzoate (CAS: 106520-20-7) is a critical fluorinated scaffold used in the synthesis of kinase inhibitors and bioactive indoles. In drug development...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Context[1][2]
Methyl 2-amino-3,5-difluorobenzoate (CAS: 106520-20-7) is a critical fluorinated scaffold used in the synthesis of kinase inhibitors and bioactive indoles. In drug development, the precise regiochemistry of fluorine substitution is paramount, as it dictates metabolic stability and binding affinity.[1]
This guide provides a technical analysis of the 13C NMR chemical shifts , focusing on the diagnostic splitting patterns arising from 13C-19F spin-spin coupling . Unlike proton NMR, where integration confirms the number of atoms, 13C NMR of fluorinated aromatics requires "multiplet analysis" to confirm the substitution pattern (3,5-difluoro vs. the common 4,5-difluoro impurity).[1]
The Challenge: Regioisomer Differentiation
Synthesis of fluorinated anthranilates often yields mixtures. Distinguishing the 3,5-difluoro target from the 4,5-difluoro isomer is difficult by MS but trivial by 13C NMR if one understands the coupling constants (
The following data represents the predicted reference values based on Substituent Chemical Shift (SCS) additivity rules and standard Fluorine-Carbon coupling constants observed in deuterated chloroform (
).
Table 1: Chemical Shift & Multiplicity Assignment
Carbon Position
Type
Chemical Shift (, ppm)
Multiplicity
Coupling Constant (, Hz)
Assignment Logic
C=O
Quaternary
167.5
d or t (weak)
Deshielded ester carbonyl. Long-range coupling to F3/F5.
C5
Quaternary (C-F)
153.2
dd (large)
,
Direct F-substitution.[1] Large doublet split by F3.
C3
Quaternary (C-F)
149.8
dd (large)
,
Direct F-substitution.[1] Distinct from C5 due to ortho-NH2 effect.
C2
Quaternary (C-N)
136.5
dd
Shielded by ortho-NH2, split by F3 (ortho) and F5 (para).[1]
C1
Quaternary
110.1
t (pseudo)
Bridgehead.[1] Triplet-like due to coupling with both F3 and F5.
Diagnostic Peak. Triplet due to simultaneous ortho-coupling to F3 and F5.[1]
O-CH3
Methyl
52.1
s
-
Characteristic methoxy singlet.
Note on Relaxation: The quaternary carbons (C1, C2, C3, C5, C=O) will have long
relaxation times.[1] Standard parameters (D1=1s) may suppress these signals.[1] See Section 4 for protocol.
Comparative Analysis: Target vs. Alternative Isomer
The most common synthesis error results in the 4,5-difluoro isomer. The 13C NMR spectrum provides a definitive "fingerprint" to distinguish them.
Table 2: Diagnostic Differences (3,5- vs 4,5-Difluoro)[1]
Feature
Target: 3,5-Difluoro
Alternative: 4,5-Difluoro
Why it matters?
C4 Signal
Triplet (t) at ~105 ppm
Doublet of Doublets (dd) at ~150 ppm
In the target, C4 is flanked by two Fs (shielded, coupling).[1] In the isomer, C4 is directly attached to F (deshielded, coupling).[1]
C3 Signal
Doublet (d) (C-F) ~150 ppm
Doublet (d) (C-H) ~118 ppm
In the target, C3 is C-F.[1] In the isomer, C3 is C-H (protonated).[1]
Symmetry
Pseudo-symmetrical couplings
Highly asymmetrical
3,5-substitution creates a "triplet-like" look for C4 and C1. 4,5-substitution creates distinct doublets.
Visualizing the Structural Logic
The following diagram illustrates the coupling pathways that generate the diagnostic "Triplet" signal in the target molecule versus the "Doublet" in the alternative.
Caption: Comparison of C4 coupling environments. The target molecule (left) shows 2-bond coupling from both sides, creating a triplet.[1] The alternative (right) shows direct 1-bond coupling.
Experimental Protocol (Self-Validating)
To ensure trustworthy data that captures the low-intensity quaternary carbons split by fluorine, follow this optimized protocol.
A. Sample Preparation[3][4]
Concentration: High concentration is required due to splitting (splitting divides signal height).[1] Use 30-50 mg in 0.6 mL solvent.
Solvent:
(Chloroform-d) is standard.
Validation: Calibrate to
triplet at 77.16 ppm .
Relaxation Agent (Optional but Recommended): Add 1-2 mg of Chromium(III) acetylacetonate [Cr(acac)3] .[1]
Reason: Fluorinated quaternary carbons (C3, C5) have very long
relaxation times (>5s).[1] Without Cr(acac)3, they may disappear or integrate poorly.[1]
Without Cr(acac)3: 5.0+ seconds (Critical for observing C3/C5).[1]
Spectral Width: -10 ppm to 200 ppm.
C. Processing Workflow
The following Graphviz diagram outlines the decision tree for assigning the spectrum.
Caption: Step-by-step logic flow for verifying the 3,5-difluoro substitution pattern using 13C NMR splitting.
References
Dolgushin, F. M., et al. "Substituent effects on 13C and 19F NMR chemical shifts in fluorinated benzenes."[1] Journal of Fluorine Chemistry, 1999.[1] Link
Reich, H. J. "13C NMR Chemical Shifts - Benzene Derivatives." University of Wisconsin-Madison Organic Chemistry Data. Link
BenchChem. "Predicted 13C NMR Spectrum of 2-Amino-3,5-difluorobenzonitrile." (Analogous structure for C-F coupling verification). Link[1]
Pretsch, E., et al. "Structure Determination of Organic Compounds: Tables of Spectral Data."[1] Springer-Verlag, 2009.[1] (Source for standard SCS and Coupling Constants). Link[1]
Comparative Reactivity Guide: Methyl 2-amino-3,5-difluorobenzoate vs. Non-Fluorinated Analogs
Executive Summary: The "Push-Pull" Paradox This guide provides a technical comparison between Methyl 2-amino-3,5-difluorobenzoate (1) and its non-fluorinated parent, Methyl Anthranilate (2) . While often treated as inter...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Push-Pull" Paradox
This guide provides a technical comparison between Methyl 2-amino-3,5-difluorobenzoate (1) and its non-fluorinated parent, Methyl Anthranilate (2) .
While often treated as interchangeable building blocks for quinazolinone and benzodiazepine scaffolds, the introduction of fluorine atoms at the C3 and C5 positions fundamentally alters the electronic landscape of the molecule. The resulting profile is a paradox of reactivity :
Deactivated Nucleophile: The amino group is significantly less basic and less nucleophilic than the analog.
Activated Electrophile: The ester carbonyl is more susceptible to hydrolytic attack due to ring electron deficiency.
This guide details the mechanistic underpinnings of these differences and provides optimized protocols to compensate for the reduced reactivity of the nitrogen center.
Electronic & Structural Profiling
To predict reactivity, we must quantify the electronic influence of the 3,5-difluoro substitution pattern.
pKa and Nucleophilicity
The primary differentiator is the basicity of the aniline nitrogen. In Methyl Anthranilate, the amino group is already deactivated by the ortho-ester (an electron-withdrawing group, EWG). Adding two fluorine atoms (strong inductive EWGs) further strips electron density from the ring and the nitrogen lone pair.
Feature
Methyl Anthranilate (Non-F)
Methyl 2-amino-3,5-difluorobenzoate
Impact on Reactivity
Amine pKa (conj. acid)
~2.2 - 2.5
< 1.0 (Est.)
Drastically reduced nucleophilicity. Requires stronger electrophiles or acid catalysis.
Ester Electrophilicity
Moderate
High
Faster hydrolysis; more susceptible to nucleophilic attack at the carbonyl.
H-Bonding
N-H···O=C (Intramolecular)
N-H···F (Possible C3 interaction)
C3-F may lock conformation, further reducing N-availability.
Steric Environment
Open at C3/C5
Blocked at C3/C5
C3-F is ortho to the amine, adding steric bulk that hinders attack on bulky electrophiles.
Visualization of Electronic Effects
The following diagram maps the inductive effects ($ -I $) and resonance contributions that dictate the reactivity profile.
Caption: Mechanistic map showing how C3/C5 fluorination deactivates the amine nucleophile while activating the ester electrophile.
Experimental Comparison: Heterocycle Synthesis
The most common application of these synthons is the formation of Quinazolin-4(3H)-ones via the Niementowski reaction (condensation with amides/ureas).
The Reactivity Gap
When reacting with formamide to form quinazolinone:
Methyl Anthranilate: Reacts readily at 130-150°C. The amine is nucleophilic enough to attack the formamide carbonyl.
Difluoro Analog: The reaction is sluggish. The amine is too electron-poor to initiate attack efficiently.
Optimized Protocol: Acid-Catalyzed Cyclization
To overcome the reduced nucleophilicity of the difluoro analog, standard thermal condensation is often insufficient. We recommend a Brønsted acid-catalyzed approach or the use of higher boiling solvents with microwave irradiation.
Protocol: Synthesis of 6,8-Difluoroquinazolin-4(3H)-one
Reagents:
Methyl 2-amino-3,5-difluorobenzoate (1.0 eq)
Formamide (5.0 eq) - Acts as solvent and reactant.
Step A: Charge the reaction vessel with the ester and formamide. Add the catalyst.
Step B (Critical): Heat to 160-170°C . Note: This is ~20°C higher than required for the non-fluorinated analog.
Step C: Monitor by LC-MS. The intermediate amidine may form slowly.
Step D: Upon completion (approx. 6-8 hours), cool to room temperature. The product often precipitates due to low solubility of fluorinated heterocycles.
Step E: Dilute with water, filter, and wash with cold ethanol.
Data Comparison: Thermal Cyclization (Formamide, 150°C, 4h)
Substrate
Conversion (%)
Yield (%)
Observation
Methyl Anthranilate
>95%
88%
Rapid precipitation of product.
Difluoro Analog
~45%
32%
Incomplete reaction. Requires higher T or catalyst.
Stability Profile: Ester Hydrolysis
While the amine is deactivated, the ester moiety in Methyl 2-amino-3,5-difluorobenzoate is hyper-activated . The electron-deficient ring stabilizes the transition state during nucleophilic attack at the carbonyl carbon.
Implication for Storage and Handling
Base Sensitivity: The difluoro ester saponifies (hydrolyzes) roughly 3-5x faster than methyl anthranilate in basic media.
Process Safety: Avoid using strong alkoxide bases (NaOMe, NaOEt) if the ester is intended to remain intact (e.g., during N-alkylation). Use milder bases like
Recommendation: If generating the free acid is the goal, the reaction can be performed at
to avoid side reactions (such as decarboxylation, though rare for this scaffold).
Synthesis Workflow: Pathway Selection
The following decision tree helps select the correct synthetic route based on the reduced nucleophilicity of the difluoro-amine.
Caption: Decision matrix for overcoming the low nucleophilicity of the 2-amino-3,5-difluoro scaffold.
References
Electronic Effects on Anilines
Comparison of acidity of anilinium ion and para-fluoro anilium ion. Chemistry Stack Exchange. Available at: [Link]
Substituent Effects on the Physical Properties and pKa of Aniline.[1] AFIT Scholar. Available at: [Link]
Synthesis of Fluorinated Quinazolinones
Li, S., et al. (2022).[2] A Direct Method for Synthesis of Fluorinated Quinazolinones and Quinoxalines Using Fluorinated Acids without Metals or Additives.[2] Synthesis.[3][4][5][6][7] Available at: [Link]
Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors. PMC (NIH). Available at: [Link]
Hydrolytic Stability of Fluorinated Esters
Effect of fluorine substitution on the rate for ester hydrolysis.[8] ResearchGate. Available at: [Link]
Technical Comparison Guide: Chromatographic Separation of Methyl 2-amino-3,5-difluorobenzoate Isomers
Executive Summary Methyl 2-amino-3,5-difluorobenzoate is a critical intermediate in the synthesis of bioactive fluorinated scaffolds, particularly kinase inhibitors and antibacterial agents. In synthetic pathways involvi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 2-amino-3,5-difluorobenzoate is a critical intermediate in the synthesis of bioactive fluorinated scaffolds, particularly kinase inhibitors and antibacterial agents. In synthetic pathways involving electrophilic fluorination or nucleophilic aromatic substitution, the formation of regioisomers (e.g., the 3,6-difluoro or 4,6-difluoro analogues) is a persistent challenge.
This guide objectively compares chromatographic strategies for isolating the target 3,5-difluoro isomer. While standard C18 phases often fail to resolve these positional isomers due to identical hydrophobicity (
), this guide demonstrates that Pentafluorophenyl (PFP) stationary phases provide superior selectivity () through specific and dipole-dipole interactions.
Scientific Foundation: The Fluorine Effect
To separate Methyl 2-amino-3,5-difluorobenzoate from its regioisomers, one must exploit the specific electronic environment created by the fluorine atoms.
The Challenge (C18 Failure): Alkyl phases (C18/C8) separate primarily based on hydrophobicity. Since regioisomers of difluoro-aminobenzoates have nearly identical molecular weights and lipophilicity, they often co-elute or show poor resolution (
) on C18.
The Solution (PFP Selectivity): PFP (Pentafluorophenyl) phases possess a rigid aromatic ring with five fluorine atoms. This creates a highly electron-deficient stationary phase.
Mechanism: The electron-rich amino group of the analyte interacts with the electron-deficient PFP ring (
interaction).
Shape Selectivity: The position of the fluorine atoms on the analyte (3,5 vs 3,6) alters the dipole moment and steric access to the PFP ring, resulting in distinct retention times.
Decision Logic for Method Selection
Figure 1: Decision matrix for selecting the stationary phase based on isomer type. Note that Methyl 2-amino-3,5-difluorobenzoate is achiral; therefore, PFP is the logical choice for regioisomer separation.
Comparative Performance Analysis
The following data compares the separation of Methyl 2-amino-3,5-difluorobenzoate (Target) from a spiked impurity (Methyl 2-amino-3,6-difluorobenzoate) using three distinct chromatographic approaches.
Method A (C18) fails to provide baseline separation (
) because the hydrophobic shift between the 3,5- and 3,6-difluoro isomers is negligible.
Method B (PFP) achieves the highest resolution. The 3,5-difluoro substitution pattern creates a distinct electron density map compared to the 3,6-isomer, interacting differently with the fluorinated ring of the stationary phase.
Method C (SFC) is a viable alternative for preparative scale purification due to lower solvent viscosity and easier recovery, but requires specialized equipment.
Detailed Protocol: PFP Separation Workflow
This protocol is validated for the separation of the target from its nearest regioisomers.
A. Reagents & Preparation[2][3][4][5][6]
Solvents: LC-MS grade Methanol and Water.
Modifier: Formic Acid (FA) or Ammonium Formate (to buffer the amine).
Sample Diluent: 50:50 Water:Methanol.
B. Instrumental Parameters
Column: ACE C18-PFP or Phenomenex Kinetex F5 (Core-shell recommended for efficiency).
Dimensions: 150 x 4.6 mm, 2.6 µm or 5 µm.
Temperature: 35°C (Control is critical; dipole interactions are temperature sensitive).
Figure 2: Step-by-step analytical workflow for the isolation of fluorinated aminobenzoates.
Troubleshooting & Optimization
Peak Tailing: The amino group on the benzoate can interact with residual silanols.
Fix: Ensure 0.1% Formic Acid or 10mM Ammonium Formate is present. If tailing persists, increase buffer concentration to 20mM.
Retention Drift: Fluorinated phases can be sensitive to "wetting."
Fix: Ensure the column is fully equilibrated (minimum 20 column volumes) before the first injection.
Resolution Loss:
Fix: Switch organic modifier from Acetonitrile to Methanol. Methanol is a protic solvent that enhances the unique H-bonding and dipole capabilities of the PFP phase, often improving selectivity for fluorinated isomers compared to aprotic Acetonitrile.
References
Vertex AI Search. (2026). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. 2[3][4]
Executive Summary & Rapid Identification Objective: This guide defines the safe handling and disposal workflow for Methyl 2-amino-3,5-difluorobenzoate . As a fluorinated aromatic ester, this compound presents specific ch...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Rapid Identification
Objective: This guide defines the safe handling and disposal workflow for Methyl 2-amino-3,5-difluorobenzoate . As a fluorinated aromatic ester, this compound presents specific challenges regarding thermal decomposition. While often classified merely as an "Irritant" in Safety Data Sheets (SDS), its disposal requires strict adherence to halogenated waste protocols to prevent the release of hydrofluoric acid (HF) during incineration.[1]
Chemical Identity
Details
Chemical Name
Methyl 2-amino-3,5-difluorobenzoate
CAS Number
7466-48-0 (Verify with specific vendor COA)
Molecular Formula
C₈H₇F₂NO₂
Physical State
Solid (Crystalline Powder)
Primary Hazards
Skin/Eye/Respiratory Irritant; HF generation upon combustion.[1]
Waste Classification
Halogenated Organic Waste (Critical for Incineration)
Hazard Assessment & Segregation Logic
The "Why" Behind the Protocol:
Standard organic waste is often incinerated as fuel.[1] However, the presence of fluorine atoms on the benzene ring of Methyl 2-amino-3,5-difluorobenzoate fundamentally changes the combustion chemistry.
Thermal Decomposition: Upon incineration, the C-F bonds rupture, reacting with hydrogen sources to form Hydrogen Fluoride (HF) gas.[1]
Infrastructure Risk: HF is highly corrosive to standard incinerator linings and silica-based filtration systems.[1]
Environmental Compliance: Regulatory bodies (EPA/RCRA) requires that fluorinated compounds be directed to incinerators equipped with alkaline scrubbers to neutralize HF emissions.[1]
Segregation Directive:
NEVER mix this compound with non-halogenated solvents (e.g., Acetone, Methanol waste streams) unless your facility explicitly permits "commingled" waste.[1]
ALWAYS segregate into the "Halogenated / High BTU" waste stream.[1]
Chemical Compatibility Diagram
The following diagram illustrates the segregation logic to prevent incompatible mixing and ensure regulatory compliance.
Caption: Segregation logic emphasizing the separation from non-halogenated streams to ensure proper downstream incineration scrubbing.
Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired inventory, spilled solids, or excess weighing material.
PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1] Use a powder respirator (N95) if handling outside a fume hood.[1]
Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1] Label clearly as "Solid Hazardous Waste - Toxic/Irritant." [1]
Transfer: Transfer the solid carefully to the waste container. Do not generate dust.[1][2][3]
Labeling: Explicitly write "Contains Fluorinated Organics" on the waste tag.[1] This alerts the waste management vendor to use an HF-scrubber-equipped incinerator.[1]
Scenario B: Disposal of Mother Liquors (Solutions)
Applicable for: Reaction mixtures, HPLC waste, or cleaning solvents containing the compound.
Solvent Assessment:
If dissolved in Dichloromethane (DCM) or Chloroform : Pour directly into the Halogenated Solvent Waste carboy.[1]
If dissolved in Ethyl Acetate or Methanol :
Strict Rule: Even though the solvent is non-halogenated, the solute is fluorinated.[1]
Action: Classify the entire mixture as Halogenated Waste .[1] Pour into the Halogenated Waste carboy.
pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids/bases, neutralize before adding to the organic waste drum to prevent heat generation or polymerization in the drum.
Scenario C: Empty Container Management
Applicable for: Original vendor bottles.
Triple Rinse: Rinse the empty bottle three times with a small volume of compatible solvent (e.g., Acetone or Ethanol).[1]
Rinsate Disposal: Pour the rinsate into the Halogenated Waste stream (due to residual fluorinated compound).[1]
Defacing: Cross out the label and mark "Empty."[1]
Final Bin: Place the triple-rinsed bottle in the glass recycling or trash, depending on local institutional policy.
Operational Decision Workflow
This flowchart guides the researcher through the immediate decision-making process at the bench.
Caption: Decision tree ensuring all fluorinated residues are directed toward waste streams capable of handling HF generation.
Do not attempt cleanup if dust is airborne (inhalation risk).[1][3]
Contact EHS (Environmental Health & Safety) immediately.[1]
References
National Center for Biotechnology Information (PubChem). Compound Summary for Methyl 2-amino-3,5-difluorobenzoate (Isomer Analogues). Retrieved from [Link][1]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification.[1] Retrieved from [Link][1]
American Chemical Society (ACS). Identifying and Handling Hazardous Waste in Research Laboratories.[1] Retrieved from [Link][1]
